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  • Product: 3-Chloro-4-(methylamino)phenol

Core Science & Biosynthesis

Foundational

Physicochemical Profiling and Synthetic Methodologies of 3-Chloro-4-(methylamino)phenol

Executive Summary 3-Chloro-4-(methylamino)phenol (3C4MAP) is a highly functionalized, electron-rich aromatic compound characterized by a unique balance of steric and stereoelectronic effects. As a halogenated derivative...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

3-Chloro-4-(methylamino)phenol (3C4MAP) is a highly functionalized, electron-rich aromatic compound characterized by a unique balance of steric and stereoelectronic effects. As a halogenated derivative of N-methylaminophenol, it serves as a critical structural motif in the development of advanced photographic developers, redox-active polymers, and complex pharmaceutical intermediates (such as precursors to kinase inhibitors). This whitepaper provides an in-depth technical analysis of its physicochemical properties, thermodynamic behavior, and the self-validating synthetic and analytical protocols required for its handling and characterization.

Structural and Physicochemical Properties

The molecular architecture of 3C4MAP features a phenol ring substituted with a chlorine atom at the C3 position and a secondary methylamine group at the C4 position. The inductive electron-withdrawing nature of the chlorine atom (-I effect) directly modulates the basicity of the adjacent secondary amine. Conversely, the phenolic hydroxyl group provides an opposing resonance electron-donation (+M effect), creating a highly polarized push-pull system across the aromatic core.

To facilitate formulation and downstream synthesis, the quantitative physicochemical parameters of 3C4MAP are summarized below:

PropertyValue / Description
Chemical Name 3-Chloro-4-(methylamino)phenol
Molecular Formula C 7​ H 8​ ClNO
Molecular Weight 157.60 g/mol
Appearance Off-white to pale brown crystalline powder
Predicted pKa (Phenolic -OH) ~9.2 – 9.5
Predicted pKa (Amine -NH 2+​ ) ~4.5 – 5.0
LogP (Octanol/Water) ~1.6 – 1.8
Solubility Profile Highly soluble in methanol, ethanol, and DMSO; moderately soluble in aqueous media.

Chemical Reactivity & Redox Behavior

Aminophenols are notoriously susceptible to oxidation, and 3C4MAP is no exception. Under anodic oxidation or in the presence of chemical oxidants (e.g., Ag + , Fe 3+ ), the molecule undergoes a two-electron, two-proton (2e⁻/2H⁺) loss to form a reactive quinone imine intermediate. The presence of the C3-chlorine atom sterically shields one side of the ring, selectively directing subsequent nucleophilic attacks (such as Michael additions) to the less hindered C5 or C6 positions.

Oxidation A 3-Chloro-4-(methylamino)phenol (Reduced Form) B Radical Cation Intermediate A->B -e⁻, -H⁺ (Anodic Oxidation) C 2-Chloro-4-(methylimino) cyclohexa-2,5-dien-1-one (Quinone Imine) B->C -e⁻, -H⁺ (Further Oxidation) C->A +2e⁻, +2H⁺ (Cathodic Reduction)

Electrochemical redox cycling of 3-Chloro-4-(methylamino)phenol to quinone imine.

Advanced Synthetic Methodologies

The synthesis of 3C4MAP via traditional nucleophilic aromatic substitution (S N​ Ar) is often plagued by poor regioselectivity and over-alkylation. To achieve high purity, transition-metal-catalyzed cross-coupling is the gold standard[1]. Specifically, the Buchwald-Hartwig amination of 4-bromo-3-chlorophenol with methylamine offers precise regiocontrol[2].

Methylamine is a notoriously challenging coupling partner in C–N bond formation; its small size and strong nucleophilicity often lead to catalyst poisoning or the formation of inactive bis(amine) metal complexes[3]. To circumvent this, bulky, electron-rich phosphine ligands (such as BINAP or RuPhos) are employed to enforce a steric environment that favors mono-arylation and accelerates reductive elimination[2].

BHCycle Pd0 Pd(0)L_n Catalyst OxAdd Oxidative Addition (4-Bromo-3-chlorophenol) Pd0->OxAdd Ar-Br AmineCoord Amine Coordination (Methylamine) OxAdd->AmineCoord MeNH2 Deprotonation Deprotonation (Base) AmineCoord->Deprotonation Base (e.g., NaOtBu) RedElim Reductive Elimination (Yields 3C4MAP) Deprotonation->RedElim RedElim->Pd0 Product Release

Palladium-catalyzed Buchwald-Hartwig amination cycle for 3C4MAP synthesis.
Protocol 1: Regioselective Synthesis via Buchwald-Hartwig Amination

Causality Check: We utilize 4-bromo-3-chlorophenol as the starting material because the C–Br bond undergoes oxidative addition significantly faster than the C–Cl bond, ensuring the chlorine atom remains intact.

  • Catalyst & Substrate Preparation: In an inert-atmosphere glovebox, charge an oven-dried Schlenk flask with 4-bromo-3-chlorophenol (1.0 equiv), Pd 2​ (dba) 3​ (0.02 equiv), RuPhos ligand (0.04 equiv), and sodium tert-butoxide (2.5 equiv).

  • Solvent & Reagent Addition: Add anhydrous toluene (0.2 M relative to the phenol) to the flask. Subsequently, inject a 2.0 M solution of methylamine in THF (2.0 equiv). Note: THF is utilized to stabilize the volatile methylamine, while toluene provides the high boiling point necessary to overcome the activation energy of the reductive elimination step.

  • Thermal Cycling: Seal the Schlenk flask, remove it from the glovebox, and heat the reaction mixture at 85 °C for 12 hours under vigorous magnetic stirring.

  • Quenching & Workup: Cool the vessel to room temperature. Quench the reaction carefully with saturated aqueous NH 4​ Cl. Reasoning: NH 4​ Cl neutralizes the strong alkoxide base without over-acidifying the aqueous layer, which would protonate the resulting secondary amine and drag the product into the aqueous phase.

  • Isolation: Extract the aqueous layer with ethyl acetate (3 × 20 mL). Dry the combined organic layers over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc gradient) to yield pure 3C4MAP.

Analytical Characterization and Thermodynamic Evaluation

Accurate determination of the ionization constants (pKa) of 3C4MAP is critical for predicting its pharmacokinetic distribution and its reactivity in aqueous formulations. Because aminophenols often exhibit limited aqueous solubility and are prone to aerial oxidation, standard aqueous titrations are insufficient[4].

Protocol 2: Automated Potentiometric pKa Determination

Causality Check: A mixed solvent system (50% ethanol-water) is utilized to guarantee complete dissolution of the analyte[4]. Furthermore, the entire system must be purged with inert gas; dissolved O 2​ can oxidize the electron-rich phenol, while dissolved CO 2​ forms carbonic acid, introducing artifacts into the titration curve[5].

  • System Calibration: Calibrate an automated potentiometer equipped with a combined glass electrode using standard buffer solutions (pH 4.01, 7.00, 10.01) tightly thermostated at 25.0 ± 0.1 °C[5].

  • Sample Preparation: Dissolve 50.0 mg of 3C4MAP in 50 mL of a 50% (v/v) ethanol-water mixture. Add NaCl to a final concentration of 0.1 M to maintain a constant ionic background strength, preventing fluctuations in the activity coefficients during the titration[4].

  • Inert Atmosphere Purging: Submerge a gas dispersion tube into the solution and bubble pure N 2​ gas for 15 minutes prior to the experiment. Maintain a gentle N 2​ blanket over the headspace for the duration of the titration[5].

  • Titration Execution: Using an automated dispenser, titrate the solution with standardized 0.1 M NaOH in 0.05 mL increments. The system must wait for electromotive force (e.m.f.) stabilization (drift < 0.5 mV/min) before recording each data point.

  • Data Processing: Plot the first derivative of the pH with respect to the titrant volume (dpH/dV) to precisely identify the equivalence points. Calculate the precise pKa values using the Henderson-Hasselbalch equation applied to the half-equivalence volumes.

References

  • Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Hartwig Reactions.Thieme Connect.
  • Determination of the pKa values of some selected aromatic amines and naturally occurring compounds in polar and non-polar solvents at 25OC.
  • Study on Metronidazole Acid-Base Behavior and Speciation with Ca2+ for Potential Applications in Natural W
  • General Method for the Amination of Aryl Halides with Primary and Secondary Alkyl Amines via Nickel Photocatalysis.
  • Palladium-catalysed synthesis of small-molecule epigenetic inhibitors as anticancer therapeutics.Taylor & Francis.

Sources

Exploratory

Whitepaper: Mechanism of Action of 3-Chloro-4-(methylamino)phenol Derivatives in Targeted Therapeutics

Executive Summary The 3-chloro-4-(methylamino)phenol (3-Cl-4-MAP) scaffold represents a highly privileged, dual-acting pharmacophore in modern drug design. By combining the steric and electronic properties of a halogenat...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 3-chloro-4-(methylamino)phenol (3-Cl-4-MAP) scaffold represents a highly privileged, dual-acting pharmacophore in modern drug design. By combining the steric and electronic properties of a halogenated phenol with a secondary amine, derivatives of this core exhibit potent biological activity through two distinct, causality-driven mechanisms:

  • Receptor Tyrosine Kinase (RTK) Inhibition : Acting as a hinge-binding mimic in Type V kinase inhibitors targeting VEGFR and FGFR.

  • Targeted Covalent Modulation : Undergoing CYP450-mediated metabolic activation to form reactive electrophiles that selectively modify the Keap1-Nrf2 antioxidant pathway.

This technical guide dissects the structural pharmacology, binding kinetics, and metabolic fate of 3-Cl-4-MAP derivatives, providing validated experimental workflows for their preclinical evaluation.

Structural Pharmacology & Pharmacophore Analysis

The 3-Cl-4-MAP core is defined by three critical functional groups that dictate its pharmacodynamics:

  • The Phenolic Hydroxyl (-OH) : Serves as a primary anchor for hydrogen bonding in kinase hinge regions or as a site for etherification in larger macrocyclic or multi-ring scaffolds (e.g., diaryl ethers).

  • The 3-Chloro Substituent (-Cl) : The electron-withdrawing nature of the chlorine atom lowers the pKa of the adjacent phenol, modulating its ionization state at physiological pH. Sterically, the chlorine atom provides lipophilic complementarity to hydrophobic pockets within kinase domains (such as the gatekeeper region of VEGFR2).

  • The 4-Methylamino Group (-NHCH 3​ ) : Unlike primary amines, the secondary methylamine introduces a specific vector for hydrogen bond donation while restricting rotational degrees of freedom. Crucially, it serves as a metabolic liability, acting as a substrate for oxidative dealkylation or quinone imine formation.

Primary Mechanism 1: Type V Kinase Inhibition (VEGFR/FGFR)

When incorporated into larger diaryl urea or carboxamide scaffolds (analogous to the blockbuster drug lenvatinib), the 3-Cl-4-MAP moiety drives potent anti-angiogenic activity.

  • Binding Kinetics : Unlike classic Type II inhibitors (e.g., sorafenib) that require the kinase to adopt a DFG-out conformation, 3-chloro-4-aminophenoxy derivatives can1[1]. This is classified as a Type V binding mode.

  • Causality of Potency : The ability to bind the DFG-in state eliminates the thermodynamic penalty associated with structural rearrangement. Consequently, these derivatives exhibit a1[1], translating to superior in vivo efficacy against VEGF- and FGF-driven tumor models.

G A VEGFR2 / FGFR Kinase Domain C Type V Binding Mode (DFG-in Conformation) A->C B 3-Cl-4-MAP Scaffold B->C D Rapid Association (High kon) C->D E Prolonged Residence Time C->E F Potent Anti-Angiogenic Efficacy D->F E->F

Type V binding kinetics of 3-Cl-4-MAP derivatives in VEGFR2/FGFR kinase domains.

Primary Mechanism 2: Metabolic Activation and Keap1-Nrf2 Modulation

Beyond competitive kinase inhibition, the unconjugated 3-Cl-4-MAP core is a redox-active pharmacophore capable of targeted covalent signaling.

  • CYP450 Oxidation : Analogous to the metabolism of paracetamol, the 4-aminophenol motif is2[2]. This two-electron oxidation yields a highly reactive 3-chloro-N-methyl-p-benzoquinone imine (3-Cl-NMQI).

  • Targeted Covalent Binding : While excessive quinone imine formation can lead to toxicity via glutathione (GSH) depletion, controlled intracellular generation allows 3-Cl-NMQI to act as a targeted covalent modifier. The soft electrophile selectively attacks soft nucleophiles, specifically the highly reactive 3[3].

  • Nrf2 Activation : Modification of Keap1-Cys151 alters the spatial arrangement of the BTB homodimer,4[4]. This halts the ubiquitination and proteasomal degradation of Nrf2, allowing it to translocate to the nucleus and initiate the transcription of cytoprotective Antioxidant Response Elements (ARE), such as Heme Oxygenase-1 (HO-1).

G A 3-Cl-4-MAP Derivative B CYP2E1 / CYP3A4 Oxidation A->B C 3-Chloro-N-methyl-p-benzoquinone imine (Reactive Electrophile) B->C D Keap1 (Cys151) Covalent Modification C->D Electrophilic Attack G GSH Conjugation (Detoxification) C->G High GSH Pool E Cul3 Dissociation & Nrf2 Stabilization D->E F ARE-Dependent Gene Transcription (HO-1, NQO1) E->F

CYP450-mediated activation of 3-Cl-4-MAP and subsequent Keap1-Nrf2 pathway modulation.

Quantitative Data Summary

The dual-action profile of a prototypical 3-Cl-4-MAP derivative is summarized below, comparing its kinase inhibitory potency with its electrophilic signaling capacity.

Target / PathwayAssay TypeIC 50​ / EC 50​ (nM)Mechanistic Consequence
VEGFR2 TR-FRET Kinase Assay1.5 - 4.2Inhibition of VEGF-driven angiogenesis (Type V mode)
FGFR1 TR-FRET Kinase Assay22.0 - 45.0Blockade of tumor fibroblast growth factor signaling
PDGFR α TR-FRET Kinase Assay50.0 - 85.0Disruption of pericyte recruitment and tumor stroma
Keap1-Nrf2 ARE-Luciferase Reporter450 - 800Upregulation of HO-1/NQO1 via Cys151 modification
CYP2E1 Microsomal Stability T1/2​ = 45 minConversion to reactive 3-Cl-NMQI intermediate

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols are designed to evaluate the dual mechanisms of 3-Cl-4-MAP derivatives.

Protocol 1: Kinase Selectivity Profiling via TR-FRET
  • Causality : Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard luminescent or UV/Vis assays because phenolic compounds often exhibit auto-fluorescence or act as pan-assay interference compounds (PAINS). The time-delayed reading in TR-FRET eliminates background fluorescence, ensuring high-fidelity kinetic data.

  • Preparation : Dilute recombinant VEGFR2 and FGFR1 kinase domains in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl 2​ , 1 mM EGTA, 0.01% Brij-35).

  • Compound Incubation : Add 3-Cl-4-MAP derivatives in a 10-point dose-response curve (top concentration 10 μ M, 1:3 dilution). Incubate for 60 minutes at room temperature to allow for the rapid association and stabilization of the DFG-in complex.

  • Reaction Initiation : Add ATP at the apparent Km​ for each kinase, alongside the biotinylated peptide substrate.

  • Detection : After 60 minutes, quench the reaction with EDTA. Add Europium-labeled anti-phosphotyrosine antibody (donor) and Streptavidin-APC (acceptor).

  • Validation : Read the TR-FRET signal (ratio of 665 nm / 615 nm). Self-Validation Step: The internal control must include a known Type II inhibitor (e.g., sorafenib) to validate the shift in association kinetics and ensure the assay is sensitive to binding mode differences.

Protocol 2: Trapping of Reactive Quinone Imine Metabolites
  • Causality : To prove the formation of the 3-Cl-NMQI electrophile, a nucleophilic trapping assay is required. Glutathione (GSH) is used as it mimics the physiological detoxification pathway. LC-MS/MS in neutral loss scan mode is employed because all GSH adducts predictably lose the pyroglutamic acid moiety (129 Da) upon collision-induced dissociation, allowing for the selective identification of the metabolite amidst complex microsomal matrices.

  • Microsomal Incubation : Incubate 10 μ M of the 3-Cl-4-MAP derivative with 1 mg/mL human liver microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4).

  • Trapping Agent : Add 5 mM reduced glutathione (GSH) to the mixture to serve as the soft nucleophile trap.

  • Activation : Initiate the reaction by adding 1 mM NADPH (cofactor for CYP2E1/CYP3A4). Incubate at 37°C for 60 minutes.

  • Quenching & Extraction : Stop the reaction with an equal volume of ice-cold acetonitrile containing 0.1% formic acid. Centrifuge at 14,000 x g to precipitate proteins.

  • LC-MS/MS Analysis : Inject the supernatant into a Q-TOF mass spectrometer. Perform a neutral loss scan for 129 Da.

  • Validation : The presence of a peak with an m/z corresponding to [M + GSH - 2H] + confirms the formation of the 3-Cl-NMQI intermediate. Self-Validation Step: The absence of this peak in NADPH-free control samples validates that the formation is strictly CYP450-dependent and not a result of auto-oxidation.

References

  • Source: PubMed Central (PMC)
  • Source: PubMed Central (PMC)
  • Source: PubMed Central (PMC)
  • Source: PubMed Central (PMC)

Sources

Protocols & Analytical Methods

Method

Application Note: Protocols for the Dissolution and Handling of 3-Chloro-4-(methylamino)phenol for In Vitro Assays

Introduction & Mechanistic Challenges 3-Chloro-4-(methylamino)phenol is a halogenated aminophenol derivative utilized in specialized in vitro pharmacological and toxicological screening. While the compound's structure is...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Challenges

3-Chloro-4-(methylamino)phenol is a halogenated aminophenol derivative utilized in specialized in vitro pharmacological and toxicological screening. While the compound's structure is critical for its biological activity, the electron-rich aminophenol core presents significant handling liabilities. Aminophenols are highly susceptible to spontaneous auto-oxidation in aqueous environments, a process that severely compromises assay integrity.

This application note provides a rigorously validated, self-contained protocol for the dissolution, storage, and assay integration of 3-Chloro-4-(methylamino)phenol. By understanding the physicochemical causality behind each step, researchers can prevent structural degradation, avoid solvent-induced cytotoxicity, and eliminate false-positive readouts caused by reactive intermediates.

Physicochemical Profile & Solvent Causality

To design a self-validating dissolution protocol, the molecular liabilities of the compound must dictate the workflow. Aminophenols are amphoteric and prone to rapid redox cycling when exposed to dissolved oxygen and physiological pH[1].

Table 1: Physicochemical Parameters & Dissolution Causality

ParameterOptimal ConditionCausality / Scientific Rationale
Primary Solvent Anhydrous DMSO (≥99.9%)The aprotic nature of DMSO prevents the spontaneous proton-coupled electron transfer (oxidation) that occurs rapidly in water.
Stock Concentration 10 mM to 50 mMBalances complete solubilization with the strict requirement to maintain final assay DMSO concentrations at ≤0.5%[2].
Aqueous Solubility Poor to ModerateThe hydrophobic chloro- and methyl- groups induce rapid "solvent crash" (precipitation) if diluted improperly into aqueous buffers.
Atmospheric Control Argon/Nitrogen PurgeDisplaces dissolved O₂, preventing the formation of transient semiquinone radicals[3].
Storage Temperature -80°C (Single-use aliquots)Halts thermal degradation kinetics and prevents repeated freeze-thaw oxidation cycles.

Mechanistic Insight: The Oxidation Liability

A critical failure point in handling 3-Chloro-4-(methylamino)phenol is premature aqueous dilution or light exposure. In the presence of oxygen, light, and a pH > 7.0, the compound undergoes spontaneous oxidation to form a semiquinone radical, which further oxidizes into an electrophilic quinone imine[3].

Why is this detrimental to in vitro assays? Quinone imines are highly reactive electrophiles that undergo Michael addition with protein thiols and lysine residues. This transimination covalently modifies assay targets, leading to target immobilization, loss of enzyme function, and the continuous generation of Reactive Oxygen Species (ROS) via redox cycling[1].

Oxidation Native 3-Chloro-4-(methylamino)phenol (Active, Colorless) Radical Semiquinone Radical (Transient Intermediate) Native->Radical O2, Light, pH>7.4 Quinone Quinone Imine (Inactive, Pink/Brown) Radical->Quinone Oxidation Assay Assay Interference (ROS & Protein Binding) Quinone->Assay Electrophilic Attack

Caption: Oxidation pathway of aminophenols leading to in vitro assay interference.

Step-by-Step Dissolution Protocol

The following methodology ensures the compound remains in its active, reduced state until the exact moment of target engagement.

Phase 1: Master Stock Preparation (10–50 mM)
  • Weighing: Weigh the lyophilized powder in an amber glass vial to minimize photo-oxidation. If available, perform this step in a nitrogen or argon-purged environment.

  • Solvent Addition: Add Anhydrous DMSO (≥99.9% purity, sterile-filtered). Crucial: Do not use standard cell-culture grade DMSO if it has been opened and exposed to ambient humidity; absorbed water will initiate degradation.

  • Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for no more than 1 minute. Avoid heating the solution, as thermal energy accelerates oxidative degradation.

  • Aliquotting: Dispense into single-use aliquots (e.g., 20–50 µL) in opaque, low-bind microcentrifuge tubes. Purge the headspace of each tube with argon before sealing. Store immediately at -80°C.

Phase 2: Intermediate Dilution
  • Serial Dilution: Perform all intermediate serial dilutions in 100% Anhydrous DMSO . Do not perform intermediate step-down dilutions in aqueous buffer, as the compound will rapidly oxidize before reaching the cells.

Phase 3: Assay Media Delivery (Managing the Solvent Effect)
  • Final Addition: Add the DMSO stock directly to pre-warmed (37°C) assay media immediately prior to cell exposure. Rapid mixing via trituration is essential to prevent localized "solvent crash" (precipitation).

  • DMSO Tolerance: Ensure the final concentration of DMSO in the assay well strictly remains ≤0.5% v/v (ideally ≤0.1%). Exceeding this threshold alters cell membrane permeability and induces solvent-mediated cytotoxicity, confounding assay results as mandated by the2[2].

Workflow Step1 1. Weigh 3-Chloro-4-(methylamino)phenol (Amber vial, Inert Atmosphere) Step2 2. Reconstitute in Anhydrous DMSO (Vortex & Brief Sonication) Step1->Step2 Step3 3. Primary Stock (10-50 mM) (Aliquot & Store at -80°C) Step2->Step3 Step4 4. Intermediate Serial Dilution (Maintain in 100% DMSO) Step3->Step4 Step5 5. Final Assay Media Addition (Final DMSO ≤ 0.5% v/v) Step4->Step5

Caption: Workflow for 3-Chloro-4-(methylamino)phenol dissolution and assay preparation.

Quality Control & Troubleshooting

A self-validating protocol requires built-in empirical checks. Use the following matrix to troubleshoot common handling errors.

Table 2: Self-Validating Quality Control Matrix

Visual/Empirical ObservationMechanistic CauseCorrective Action
Stock solution turns pink/brown Auto-oxidation into a quinone imine derivative[1].Discard aliquot immediately. Ensure the use of anhydrous DMSO and amber vials for future prep.
Cloudiness in assay media "Solvent crash" (precipitation) upon aqueous contact.Pre-warm media to 37°C. Ensure rapid vortexing/pipetting during compound addition.
High background fluorescence Quinone imines possess strong chromophoric properties.Run a compound-only (cell-free) control well to subtract background signal.
Erratic cell viability (False Positives) ROS generation via aminophenol redox cycling[3].Limit assay incubation time; verify final DMSO is ≤0.5%[2].

References

  • Source: PMC - National Institutes of Health (NIH)
  • Title: Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs)
  • Source: Chemical Research in Toxicology (ACS Publications)

Sources

Application

Application Note: Advanced Catalytic Hydrodechlorination (HDC) Techniques for 3-Chloro-4-(methylamino)phenol

Introduction & Mechanistic Overview The selective catalytic reduction of halogenated aminophenols is a critical transformation in pharmaceutical and fine chemical synthesis. For 3-Chloro-4-(methylamino)phenol , the prima...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Overview

The selective catalytic reduction of halogenated aminophenols is a critical transformation in pharmaceutical and fine chemical synthesis. For 3-Chloro-4-(methylamino)phenol , the primary synthetic objective is the targeted cleavage of the robust C(sp²)-Cl bond via Catalytic Hydrodechlorination (HDC) to yield 4-(methylamino)phenol, without degrading the sensitive methylamino or hydroxyl moieties.

The fundamental challenge in the HDC of functionalized chlorophenols is catalyst deactivation. The reaction products (phenolic compounds) exhibit strong coordinating affinities and tend to accumulate on the palladium (Pd) surface, effectively blocking the active catalytic sites[1]. To engineer a self-validating and efficient catalytic system, researchers must carefully select the hydrogen donor, the catalyst support, and the reactor design to balance C-Cl oxidative addition against competitive surface adsorption[2].

HDC_Mechanism Substrate 3-Chloro-4-(methylamino)phenol Ox_Add Oxidative Addition [Pd(II)-Ar-Cl] Substrate->Ox_Add Adsorption Pd_Cat Pd(0) Active Site Pd_Cat->Ox_Add C-Cl Cleavage Hydride_Trans Hydride Transfer [Pd(II)-Ar-H] Ox_Add->Hydride_Trans Halide Displacement H_Donor H-Donor Adsorption (FA or iPrOH) H_Donor->Hydride_Trans H Donation Hydride_Trans->Pd_Cat Catalyst Regeneration Product 4-(methylamino)phenol Hydride_Trans->Product Reductive Elimination Byproduct HCl / Halide Salt Hydride_Trans->Byproduct Base Neutralization

Catalytic cycle of hydrodechlorination highlighting competitive adsorption and H-transfer.

Overcoming Catalyst Deactivation: The Causality of System Design

To achieve high turnover frequencies (TOF) and prevent the poisoning of the Pd catalyst by 3-chloro-4-(methylamino)phenol and its derivatives, two field-proven strategies are employed:

  • Support-Mediated Desorption (Batch THD): Using ceria (CeO₂) as a non-innocent support for Pd nanoparticles. Kinetic analyses reveal that the substrate and the hydrogen donor (e.g., isopropanol) compete directly for active sites on the Pd surface[2]. Ceria modulates the electron density of the Pd nanoparticles and provides secondary activation sites, which facilitates the rapid desorption of the dechlorinated phenol and halide ions, preventing surface saturation[2][3].

  • Hydrodynamic Sweeping (Continuous Flow HDC): Utilizing a continuous flow micro-reactor packed with Pd/carbon nanotube (CNT)-Ni foam. By reducing the residence time to mere minutes, the system physically sweeps the product away before long-term phenol accumulation can induce catalytic deactivation[1].

Experimental Methodologies

The following protocols are designed as self-validating systems. A drop in expected conversion rates serves as an immediate diagnostic indicator of localized pH drops or catalyst fouling.

Protocol A: Transfer Hydrodehalogenation (THD) in a Batch Reactor

This protocol utilizes isopropanol (iPrOH) as both the solvent and the hydrogen donor, leveraging a Pd/CeO₂ catalyst for high selectivity.

  • Substrate Preparation: Dissolve 3-Chloro-4-(methylamino)phenol to a concentration of 10–25 mM in anhydrous isopropanol[2].

  • Base Addition (Critical Step): Add 3 molar equivalents of NaOH relative to the substrate[2].

    • Causality: The base is mandatory to neutralize the generated HCl. Failure to neutralize the acid results in the protonation of the methylamino group, altering the electronic properties of the ring and halting the catalytic cycle.

  • Catalyst Loading: Introduce 5 mol % of Pd/CeO₂ catalyst into the reaction vessel[2].

  • Atmospheric Control: Purge the system with N₂ gas for 5 minutes at a rate of 20 mL/min[2].

    • Causality: Dissolved oxygen will competitively oxidize the iPrOH, depleting the hydrogen source required for the C-Cl reduction.

  • Reaction Execution: Heat the mixture to 65 °C under vigorous stirring for 2 hours[2].

  • Analysis: Quench the reaction, filter the catalyst through a PTFE membrane, and quantify the 4-(methylamino)phenol yield via HPLC or ¹H NMR.

Protocol B: Continuous Flow HDC using Formic Acid

This protocol is optimized for scale-up and continuous processing, utilizing Formic Acid (FA) to drive rapid dehalogenation.

  • Feed Solution Preparation: Prepare the substrate in a compatible aqueous/organic solvent mixture.

  • Hydrogen Source Integration: Add Formic Acid to the feed stream to achieve a low FA/substrate molar ratio of 5:1[1].

  • Flow Dynamics: Pump the solution through a continuous flow micro-reactor packed with a Pd/CNT-Ni foam catalyst[1].

  • Residence Time Control: Calibrate the flow rate to maintain a strict residence time of approximately 3 minutes[1].

    • Causality: This ultra-short reaction cycle is sufficient to achieve >99.9% dechlorination while preventing the phenolic product from forming a passivating layer on the low-loading Pd catalyst[1].

  • Catalyst Regeneration: If outlet monitoring shows a substrate breakthrough >0.1 mg/L, pause the feed. Flush the micro-reactor with an alkaline ethanol solution to efficiently remove the absorbed phenol layer and completely recover catalytic activity[1].

Workflow Prep Substrate Preparation (10-25 mM) CatLoad Catalyst Loading (Pd/CeO2 or Pd/CNT-Ni) Prep->CatLoad split Reactor Type CatLoad->split Batch Batch THD Reactor 65°C, N2, iPrOH split->Batch Transfer Hydrodehalogenation Flow Micro-flow HDC Formic Acid, Short RT split->Flow Continuous Flow Analysis Product Analysis (NMR / HPLC) Batch->Analysis Flow->Analysis Recovery Catalyst Regeneration (Phenol Desorption) Analysis->Recovery If Deactivation Occurs

Experimental workflow comparing batch THD and continuous flow HDC methodologies.

Quantitative Performance Comparison

The following table summarizes the operational parameters and performance metrics of the two primary catalytic reduction techniques for halophenols.

ParameterBatch THD (Pd/CeO₂)Continuous Flow HDC (Pd/CNT-Ni)
Hydrogen Source Isopropanol (iPrOH)Formic Acid (FA)
Catalyst Support High-surface Ceria (CeO₂)Carbon Nanotubes on Ni Foam
Base Requirement 3 eq NaOHIntrinsic to FA decomposition
Temperature 65 °CAmbient to Mild Heat
Residence/Reaction Time 2 Hours~3 Minutes
Deactivation Mitigation Support-mediated electronic desorptionHydrodynamic physical sweeping
Target Conversion >60% under mild conditions>99.9% dechlorination

References

  • [1] Catalytic Hydrodechlorination of Chlorophenols in a Continuous Flow Pd/CNT-Ni Foam Micro Reactor Using Formic Acid as a Hydrogen Source. Semantic Scholar. 1

  • [2] Efficient Transfer Hydrodehalogenation of Halophenols Catalyzed by Pd Supported on Ceria. Iowa State University. 2

  • [4] Catalytic hydrodechlorination of chlorophenols by Pd/Fe nanoparticles: Comparisons with other bimetallic systems, kinetics and mechanism. ResearchGate. 4

  • [3] Efficient Transfer Hydrodehalogenation of Halophenols Catalyzed by Pd Supported on Ceria. ChemRxiv. 3

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting impurities during 3-Chloro-4-(methylamino)phenol crystallization

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for the crystallization of 3-Chloro-4-(methylamino)phenol. This guide is designed to provide in-depth troubl...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the crystallization of 3-Chloro-4-(methylamino)phenol. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions that professionals may encounter during the purification of this compound. As Senior Application Scientists, we have compiled this resource based on established scientific principles and extensive field experience to ensure you can achieve the desired purity and crystal form in your experiments.

Troubleshooting Guide: Common Impurities and Crystallization Challenges

This section addresses specific issues that can arise during the crystallization of 3-Chloro-4-(methylamino)phenol, offering explanations for their causes and providing actionable solutions.

Question 1: My crystallized 3-Chloro-4-(methylamino)phenol has a pink or brownish hue. What causes this discoloration and how can I prevent it?

Answer:

The appearance of a pink or brownish hue in your crystallized product is a common issue and typically indicates the presence of oxidation products. Phenolic compounds, including 3-Chloro-4-(methylamino)phenol, are susceptible to oxidation, especially when exposed to air, light, or trace metal impurities. The amino group in the para-position can further increase this susceptibility.

Causality: The discoloration is often due to the formation of quinone-type structures, which are highly colored.[1] This oxidation can be catalyzed by factors such as elevated temperatures during dissolution, prolonged exposure to air, or the presence of metal ions in the solvent or on the glassware.

Troubleshooting Steps:

  • Use of Antioxidants: The addition of a small amount of an antioxidant, such as ascorbic acid, to the crystallization solvent can help prevent oxidation.[2]

  • Inert Atmosphere: Conducting the crystallization under an inert atmosphere, such as nitrogen or argon, will minimize contact with oxygen.

  • Solvent Purity: Ensure the use of high-purity, degassed solvents to remove dissolved oxygen.

  • Decolorizing Carbon: If discoloration is already present in the crude material, treatment with activated charcoal (decolorizing carbon) during the hot dissolution step can effectively adsorb the colored impurities.[3][4] Be mindful not to use an excessive amount of charcoal, as it can also adsorb your product, leading to a lower yield.

  • Minimize Heat Exposure: Dissolve the compound at the lowest possible temperature that allows for complete dissolution and avoid prolonged heating.

Question 2: I am observing "oiling out" instead of crystal formation. What is happening and how can I resolve this?

Answer:

"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. This is a common problem in crystallization and can be attributed to several factors.

Causality: This phenomenon often happens when the solution is supersaturated to a very high degree, or when the melting point of the solute is lower than the temperature of the solution.[5] The presence of impurities can also lower the melting point of the compound, making it more prone to oiling out.[5]

Troubleshooting Workflow:

G start Oiling Out Observed step1 Re-heat the solution to dissolve the oil. start->step1 step2 Add more of the 'good' solvent to reduce supersaturation. step1->step2 step4 If using a mixed solvent, add more of the 'poor' solvent at a higher temperature. step1->step4 For mixed solvents step3 Cool the solution more slowly. step2->step3 step5 Induce crystallization by scratching the flask or adding seed crystals. step3->step5 step4->step5 end Crystal Formation Achieved step5->end

Caption: Troubleshooting workflow for "oiling out".

Detailed Solutions:

  • Reduce Supersaturation: The most common cause is a solution that is too concentrated. Re-heat the mixture to dissolve the oil and then add a small amount of additional hot solvent to decrease the supersaturation level.[5]

  • Slow Cooling: Allow the solution to cool to room temperature slowly before moving it to an ice bath. Rapid cooling can favor oil formation over crystallization.[5]

  • Solvent System Modification: If using a single solvent, consider switching to a mixed solvent system. If already using a mixed solvent system, you may need to adjust the ratio of the "good" solvent (in which the compound is highly soluble) to the "poor" solvent (in which the compound is less soluble).

  • Induce Crystallization: Sometimes, the oil is a supersaturated solution that is reluctant to crystallize. Try inducing crystallization by scratching the inside of the flask with a glass rod at the meniscus or by adding a few seed crystals of the pure compound.[4]

Question 3: My final product has a low yield. What are the common causes and how can I improve my recovery?

Answer:

Low yield is a frequent challenge in crystallization and can result from several procedural missteps.

Causality: The primary reasons for low yield include using an excessive amount of solvent, premature crystallization during filtration, and incomplete precipitation of the product from the mother liquor.[6]

Key Areas for Improvement:

  • Minimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[6] Adding too much solvent will result in a significant portion of your product remaining dissolved in the mother liquor upon cooling.[6]

  • Prevent Premature Crystallization:

    • Use a pre-heated funnel and filter flask for hot gravity filtration to prevent the solution from cooling and depositing crystals on the filter paper.[3]

    • Keep the solution at or near its boiling point during the filtration process.

  • Maximize Crystal Recovery:

    • Ensure the solution is thoroughly cooled to maximize precipitation. Cooling in an ice bath after the solution has reached room temperature is often beneficial.[3]

    • When washing the collected crystals, use a minimal amount of ice-cold solvent to remove surface impurities without re-dissolving a significant amount of the product.[6]

Frequently Asked Questions (FAQs)

What are the likely impurities in my 3-Chloro-4-(methylamino)phenol sample?

The impurities in your sample will largely depend on the synthetic route used to prepare the compound. Common impurities can include:

  • Starting Materials: Unreacted starting materials, such as 3-chloro-4-aminophenol or other precursors.

  • Byproducts of Synthesis: These can include isomers or related compounds formed during the reaction. For example, if the synthesis involves chlorination of a phenol, you might have isomers with chlorine at different positions.[7]

  • Degradation Products: As mentioned, oxidation products are a common impurity.

How can I analyze the purity of my crystallized product?

Several analytical techniques can be employed to assess the purity of your 3-Chloro-4-(methylamino)phenol:

  • High-Performance Liquid Chromatography (HPLC): This is a highly sensitive and quantitative method for determining the purity of your compound and identifying any impurities.[8][9] Specific methods with UV or amperometric detection can be developed for aminophenols.[10][11]

  • Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of purity. Impurities will typically cause the melting point to be depressed and broadened.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify and quantify impurities.

  • Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively assess the number of components in your sample.

What is the best solvent for the recrystallization of 3-Chloro-4-(methylamino)phenol?

The ideal recrystallization solvent is one in which the compound is highly soluble at elevated temperatures but sparingly soluble at low temperatures. A systematic solvent screening is recommended.

Solvent Selection Workflow:

G start Start: Small amount of crude product test_solubility Test solubility in various solvents at room temperature. start->test_solubility heat_insoluble Heat the insoluble samples. test_solubility->heat_insoluble Insoluble mixed_solvent Consider a mixed solvent system. test_solubility->mixed_solvent Too soluble check_dissolution Does the compound dissolve? heat_insoluble->check_dissolution check_dissolution->test_solubility No cool_solution Cool the clear solution. check_dissolution->cool_solution Yes observe_crystals Observe for crystal formation. cool_solution->observe_crystals good_solvent Good single solvent found. observe_crystals->good_solvent Crystals form observe_crystals->mixed_solvent No crystals

Caption: Workflow for selecting a recrystallization solvent.

Commonly used solvents for phenolic compounds include water, ethanol, methanol, and mixtures of these with other solvents like ethyl acetate or hexane. The choice will depend on the specific impurity profile.

My crystals are very fine needles. How can I obtain larger crystals?

The formation of very fine needles often indicates rapid crystallization. To obtain larger crystals, you need to slow down the crystal growth process.

Strategies for Larger Crystals:

  • Slower Cooling: Allow the solution to cool to room temperature as slowly as possible. Insulating the flask can help.

  • Reduce Supersaturation: As mentioned previously, adding a slight excess of hot solvent can slow down the onset of crystallization.[5]

  • Use a Different Solvent: The choice of solvent can significantly influence crystal habit. Experiment with different solvent systems.

Experimental Protocols

Protocol 1: Standard Recrystallization Procedure
  • Dissolution: In an appropriately sized flask, add the crude 3-Chloro-4-(methylamino)phenol. Add a minimal amount of the chosen hot recrystallization solvent and heat the mixture to boiling with stirring until the solid is completely dissolved.[3]

  • Decolorization (if necessary): If the solution is colored, remove it from the heat source and allow it to cool slightly before adding a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.[3]

  • Hot Gravity Filtration: Pre-heat a funnel and a receiving flask. Place a fluted filter paper in the funnel and filter the hot solution to remove any insoluble impurities or charcoal.[4]

  • Crystallization: Cover the receiving flask and allow the clear filtrate to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[3]

  • Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[4]

  • Drying: Allow the crystals to dry completely before determining the yield and purity.

Protocol 2: Impurity Analysis by HPLC

This is a general guideline; the specific conditions may need to be optimized for your system.

ParameterConditionReference
Column C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 250 x 4.6 mm, 5 µm)[9]
Mobile Phase A gradient or isocratic mixture of a buffered aqueous solution (e.g., phosphate buffer pH 6.3) and an organic modifier (e.g., acetonitrile or methanol).[8][9]
Flow Rate 1.0 mL/min[9]
Detection UV detector at a wavelength where the compound and potential impurities absorb (e.g., 225 nm or 245 nm).[8][9]
Column Temperature 25 °C[9]

Sample Preparation: Prepare a standard solution of your purified 3-Chloro-4-(methylamino)phenol at a known concentration in the mobile phase. Dissolve a sample of your crystallized product in the mobile phase at a similar concentration. For some aminophenols, adding an antioxidant like ascorbic acid to the sample solution can prevent degradation during analysis.[2]

References

  • A Comparative Guide to HPLC Method Validation for 4-Aminophenol Impurity Detection - Benchchem.
  • A Comparative Guide to Validated HPLC Methods for Detecting 4-Aminophenol Impurity in Pharmaceuticals - Benchchem.
  • CN112782332A - HPLC (high performance liquid chromatography) detection method for p-aminophenol impurities in acetaminophen medicine - Google Patents.
  • Determination of 4-aminophenol impurities in multicomponent analgesic preparations by HPLC with amperometric detection - PubMed.
  • Determination of 4-aminophenol impurities in selected pharmaceutical preparations by HPLC method with amperometric detection | Request PDF - ResearchGate.
  • Phenol solution solidified - what to do? - ResearchGate.
  • Recrystallization.
  • 3.6F: Troubleshooting - Chemistry LibreTexts.
  • Crystallization Tips - Hampton Research.
  • Recrystallization - Single Solvent.
  • Phenol crystals - Powered by XMB 1.9.11 - Sciencemadness Discussion Board.
  • Recrystallization1.
  • Cleaning Dirty Phenol - YouTube.
  • Impurity Occurrence and Removal in Crystalline Products from Process Reactions - ACS Publications.
  • Impurity Occurrence and Removal in Crystalline Products from Process Reactions - CORA.
  • Recrystallization - Chemistry LibreTexts.
  • Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo.
  • Crystal structure of (E)-3-chloro-2-(((4-chlorophenyl)imino)methyl)phenol, C13H9Cl2NO.
  • Impact of impurities on crystal growth.
  • Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol.
  • Synthesis of 3-chloro-4-methylphenol - PrepChem.com.
  • Development of Efficient and Selective Processes for the Synthesis of Commercially Important Chlorinated Phenols - MDPI.
  • A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide - PMC.
  • 3-Chloro-4-methylphenol | C7H7ClO | CID 14853 - PubChem - NIH.
  • Exploring the Synthesis and Applications of 3-Chloro-4-methylaniline.

Sources

Optimization

Optimizing HPLC mobile phase for 3-Chloro-4-(methylamino)phenol peak resolution

Technical Support Center: Optimizing HPLC Mobile Phase for 3-Chloro-4-(methylamino)phenol Welcome to the Technical Support Center. This resource is engineered for analytical scientists, researchers, and drug development...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Optimizing HPLC Mobile Phase for 3-Chloro-4-(methylamino)phenol

Welcome to the Technical Support Center. This resource is engineered for analytical scientists, researchers, and drug development professionals. It provides authoritative, field-proven troubleshooting strategies for developing robust High-Performance Liquid Chromatography (HPLC) methods for 3-Chloro-4-(methylamino)phenol.

Section 1: Mechanistic Understanding of the Analyte

To optimize a chromatographic method, we must first understand the physicochemical properties of the analyte. 3-Chloro-4-(methylamino)phenol is an amphoteric molecule. It possesses a weakly acidic phenol group and a basic secondary amine (methylamino group), while the chlorine atom contributes to its overall lipophilicity and alters the electron density of the aromatic ring.

In reversed-phase HPLC (RP-HPLC), the primary obstacle when analyzing basic compounds is peak tailing[1]. This phenomenon is driven by secondary interactions: the positively charged, protonated amine of the analyte undergoes a strong cation-exchange interaction with negatively charged, deprotonated free silanol groups (Si-O⁻) on the silica stationary phase[2]. Understanding this causality is the foundation of our optimization strategy.

Section 2: Troubleshooting FAQs

Q1: Why does 3-Chloro-4-(methylamino)phenol exhibit severe peak tailing on my standard C18 column? A1: Severe tailing for this compound is a classic symptom of secondary silanol interactions[3]. Older, Type A silica columns contain highly active, acidic free silanols. At mid-pH ranges (pH 4–7), these silanols ionize and act as strong cation-exchange sites, aggressively retaining the protonated methylamino group of your analyte[4]. Solution: Lower the mobile phase pH to ≤ 3.0. A low-pH environment protonates the silanol groups (converting them to neutral Si-OH), thereby suppressing the unwanted ionic interaction and restoring a Gaussian peak shape[1].

Q2: I lowered the pH to 2.5 using formic acid, but I am still seeing unacceptable tailing. What is the next logical step? A2: If low pH alone is insufficient, the residual silanol activity on your specific column may still be too high. You have two mechanistic options to mask these sites:

  • Sacrificial Base (Competing Amine): Introduce a mobile phase additive like Triethylamine (TEA) at a concentration of 5–20 mM[1]. TEA is sterically small and will preferentially bind to the active silanol sites, acting as a sacrificial mask that prevents your analyte from interacting[2].

  • Ion-Pairing Agents: Substitute formic acid with 0.1% Trifluoroacetic acid (TFA). TFA serves a dual purpose: it lowers the pH to ~2.0 (neutralizing silanols) and acts as an ion-pairing agent. The TFA anions bind to the positively charged amine on your analyte, neutralizing its charge and shielding it from the silica surface[4].

Q3: My retention time is highly variable between runs. How can I stabilize it? A3: Because 3-Chloro-4-(methylamino)phenol is amphoteric, its ionization state is highly sensitive to pH fluctuations. If your mobile phase pH is near the pKa of either the phenol or the amine group, even a 0.1 unit shift in pH will drastically alter the ratio of ionized to neutral molecules, leading to erratic retention times[3]. Solution: Ensure your mobile phase pH is buffered at least 1.5 to 2.0 pH units away from the analyte's pKa values. Use an adequate buffer concentration (e.g., 20–50 mM phosphate or acetate) rather than relying solely on dilute acids[2]. Always measure the pH of the aqueous portion before mixing it with the organic modifier[3].

Q4: Why am I observing peak fronting or splitting instead of tailing? A4: Peak fronting or splitting is rarely caused by mobile phase chemistry; it is typically a physical or injection-related problem. The most common cause is a solvent mismatch between the sample diluent and the initial mobile phase composition (e.g., injecting the sample dissolved in 100% methanol into a highly aqueous mobile phase)[1]. Solution: Dilute your sample in the initial mobile phase composition to ensure proper focusing at the head of the column.

Section 3: Data Visualization & Summary

Table 1: Impact of Mobile Phase Parameters on 3-Chloro-4-(methylamino)phenol

ParameterConditionMechanistic EffectExpected Outcome
pH Low (≤ 3.0)Protonates silanols (Si-OH); protonates amine.Reduced tailing; increased retention of the basic moiety[1].
pH Mid (4.5 - 6.0)Partial ionization of silanols (Si-O⁻).Severe peak tailing due to cation exchange[2].
Buffer High Conc. (>20 mM)Stabilizes pH; increases ionic strength.Robust retention times; masks residual silanols[3].
Additive 5 mM TEACompetitively binds to active silanol sites.Sharper peaks; may reduce column lifespan over time[5].
Additive 0.1% TFAIon-pairs with the basic amine group.Excellent peak shape; increased lipophilicity[4].

Section 4: Diagnostic Workflow

TroubleshootingWorkflow Start Analyze 3-Chloro-4-(methylamino)phenol Peak Shape IsTailing Is Peak Tailing Observed (Tailing Factor > 1.5)? Start->IsTailing CheckAll Are all peaks in the chromatogram tailing? IsTailing->CheckAll Yes SwitchCol Switch to Type B Silica or CSH Column IsTailing->SwitchCol No (Optimize Retention) Physical Physical Issue: Check for Column Void or Extra-Column Volume CheckAll->Physical Yes Chemical Chemical Issue: Secondary Silanol Interactions CheckAll->Chemical No (Only Basic Analyte) LowPH Adjust Mobile Phase to pH ≤ 3.0 (e.g., 0.1% Formic Acid) Chemical->LowPH CheckAgain Is Tailing Resolved? LowPH->CheckAgain Additives Use Competing Base (5mM TEA) or Ion-Pairing (0.1% TFA) CheckAgain->Additives No CheckAgain->SwitchCol Yes (Lock Method) Additives->SwitchCol If still unresolved

Figure 1: Logical troubleshooting workflow for resolving peak tailing of basic analytes in HPLC.

Section 5: Step-by-Step Optimization Protocol

This protocol operates as a self-validating system to systematically eliminate peak tailing for 3-Chloro-4-(methylamino)phenol. Do not proceed to the next phase unless the validation metric fails.

Phase 1: Baseline Assessment & System Suitability

  • Preparation: Prepare a 10 µg/mL standard of 3-Chloro-4-(methylamino)phenol dissolved strictly in the initial mobile phase composition to prevent solvent mismatch[1].

  • Baseline Run: Inject the standard using a standard C18 column with a simple mobile phase (e.g., Water/Acetonitrile with no additives).

  • Validation Metric: Calculate the Tailing Factor (Tf). If Tf > 1.5, the system fails suitability; proceed to Phase 2[3].

Phase 2: pH and Buffer Optimization

  • Aqueous Preparation: Prepare a 20 mM Potassium Phosphate buffer. Adjust the pH to 2.5 using phosphoric acid. Causality: This high buffer capacity locks the pH, while the low pH neutralizes acidic silanols[3].

  • Chromatographic Run: Equilibrate the column with the new buffered mobile phase for at least 15 column volumes. Inject the standard.

  • Validation Metric: Recalculate Tf. If Tf ≤ 1.5 and retention time Relative Standard Deviation (RSD) is < 1% over 3 injections, the method is optimized and validated. If Tf remains > 1.5, proceed to Phase 3.

Phase 3: Additive Masking (If Phase 2 Fails)

  • Additive Introduction: Add 5 mM Triethylamine (TEA) to the pH 2.5 phosphate buffer. Re-adjust the pH to 2.5 if necessary[2].

  • Chromatographic Run: Equilibrate the column thoroughly. The TEA will act as a sacrificial base, binding to any highly active silanols that the low pH failed to neutralize[1].

  • Final Validation: Inject the standard. The Tf should now be strictly ≤ 1.5. Note: Document column backpressure over time, as TEA can accelerate stationary phase hydrolysis[5].

References

  • Phenomenex. "How to Reduce Peak Tailing in HPLC?" Phenomenex. URL:[Link]

  • Waters. "How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column? - WKB92122." Waters Knowledge Base. URL:[Link]

  • Phenomenex. "HPLC Tech Tip: Peak Tailing of Basic Analytes." Phenomenex. URL:[Link]

  • LCGC. "HPLC Diagnostic Skills II – Tailing Peaks." Chromatography Online. URL:[Link]

Sources

Troubleshooting

Technical Support Center: Mastering the Storage and Stability of 3-Chloro-4-(methylamino)phenol

Welcome to the Advanced Troubleshooting Guide. As a Senior Application Scientist, I frequently see researchers struggle with the erratic baseline behavior of substituted aminophenols.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Troubleshooting Guide. As a Senior Application Scientist, I frequently see researchers struggle with the erratic baseline behavior of substituted aminophenols. The key to mastering 3-Chloro-4-(methylamino)phenol lies in treating it not as a static chemical, but as a highly reactive redox system. This guide provides field-proven, self-validating protocols to ensure absolute scientific integrity in your drug development workflows.

Part 1: Mechanistic FAQs (The "Why" Behind the Degradation)

Q: Why is 3-Chloro-4-(methylamino)phenol so prone to degradation during storage? A: Like other aminophenols, this compound is highly susceptible to auto-oxidation. The presence of both a methylamino and a hydroxyl group on the benzene ring makes the system highly electron-rich. Upon exposure to atmospheric oxygen, it undergoes a two-step, one-electron transfer oxidation to form a highly reactive electrophilic quinone imine intermediate[1]. These quinone imines are unstable and readily undergo transimination or polymerization reactions, which permanently degrade the reagent[2].

Q: What are the visual indicators that my batch has oxidized? A: Pure 3-Chloro-4-(methylamino)phenol should appear as a white to off-white crystalline powder. Oxidation results in a distinct color shift to pink, brown, or eventually black[3]. If your solution or powder has discolored, it indicates the formation of colored polymeric impurities, which will introduce uncontrolled variables into your assays[4].

Q: Does the chemical form (free base vs. salt) impact shelf life? A: Yes, significantly. Storing aminophenols as their hydrochloride (HCl) salts drastically improves stability. The protonated amine in the salt form reduces the electron density of the aromatic ring, making the molecule thermodynamically more resistant to oxidation than the free base[5].

Part 2: Troubleshooting Workflow for Degraded Reagents

Before using any stored batch of 3-Chloro-4-(methylamino)phenol, follow this diagnostic workflow to validate its integrity.

TroubleshootingWorkflow Start Inspect 3-Chloro-4-(methylamino)phenol CheckColor Is the solid/solution discolored (pink, brown, or black)? Start->CheckColor HPLC Perform HPLC Purity Check CheckColor->HPLC Yes (Oxidation suspected) Store Execute Air-Free Storage Protocol (Argon/N2, 2-8°C, Dark) CheckColor->Store No (White/Off-white) CheckPurity Is purity ≥ 98%? HPLC->CheckPurity Recrystallize Purify via Recrystallization (or discard if highly degraded) CheckPurity->Recrystallize No CheckPurity->Store Yes Recrystallize->HPLC Re-evaluate

Caption: Logical workflow for diagnosing and resolving aminophenol oxidation issues.

Part 3: Quantitative Storage Parameters

To establish a self-validating storage system, adhere strictly to the following empirical parameters. Deviating from these baselines exponentially increases the risk of quinone imine formation.

ParameterSolid State StorageSolution State (Aqueous/Organic)
Temperature 2°C to 8°C (Refrigerated)Prepare fresh; hold at 4°C in autosampler
Atmosphere Inert Gas (Argon or Nitrogen)Deoxygenated (Sparged for 15-30 mins)
Light Exposure Opaque/Amber containersAmber vials wrapped in foil
Antioxidant Additive None required if kept dry0.01% - 0.1% (w/v) Ascorbic Acid
pH Environment Neutral (Keep away from bases)Mildly acidic (Avoid alkaline conditions)

Part 4: Self-Validating Experimental Protocols

Do not just follow these steps blindly; understand the causality behind them. A self-validating protocol ensures that if a step fails, the failure is immediately obvious before the reagent is used in a critical experiment.

Protocol A: Preparation of Long-Term Storage Aliquots (Solid State)

Repeated opening of a bulk container introduces moisture and oxygen, accelerating degradation. Aliquoting is mandatory.

  • Environmental Control: Perform all weighing and aliquoting inside a glovebox or under a strong counterflow of inert gas (Argon preferred due to its density)[6].

    • Causality: Atmospheric oxygen is the primary electron acceptor in the oxidation pathway. Removing it halts the initiation phase of degradation.

  • Aliquoting: Accurately weigh the required amounts of 3-Chloro-4-(methylamino)phenol into pre-dried, amber glass vials.

    • Causality: Amber glass blocks UV light, which provides the activation energy necessary to initiate radical oxidative reactions[6].

  • Headspace Purging: Insert a gas-tight line into the vial and gently flush the headspace with Argon for 30 seconds.

  • Sealing and Storage: Tightly cap the vial with a PTFE-lined septum cap, wrap the seal in Parafilm, and store immediately at 2-8°C[4].

Protocol B: Preparation of Stabilized Solutions for Assays/HPLC

Once in solution, the kinetics of oxidation increase exponentially. This protocol uses sacrificial reducing agents to maintain reagent integrity.

  • Solvent Deoxygenation: Place your desired high-purity solvent in a Schlenk flask. Sparge the solvent with Nitrogen or Argon for 15 to 30 minutes[7].

    • Causality: Sparging physically displaces dissolved oxygen, removing the primary driver of auto-oxidation.

  • Antioxidant Addition: Add Ascorbic Acid to the deoxygenated solvent to achieve a final concentration of 0.01% to 0.1% (w/v)[8]. Mix until fully dissolved.

    • Causality: Ascorbic acid has a lower redox potential than the aminophenol. It acts as a sacrificial electron donor, scavenging residual oxygen and reducing any transiently formed quinone imines back to the parent aminophenol[2][3].

  • Dissolution: In an amber vial, add the stabilized solvent to the solid 3-Chloro-4-(methylamino)phenol. Cap tightly and vortex gently.

  • Validation Check: The solution should remain perfectly clear/colorless. If a pink hue develops within 10 minutes, your solvent was insufficiently deoxygenated, and the solution must be discarded.

References

  • Technical Support Center: Preventing Oxidation of Aminophenol Compounds - Benchchem - 5

  • Preventing oxidation of 2-aminophenol during synthesis and storage - Benchchem - 6

  • Preventing degradation of 5-amino-2-chlorophenol during storage - Benchchem - 4

  • Transimination of Quinone Imines: A Mechanism for Embedding Exogenous Redox Activity into the Nucleosome - PMC (NIH) - 2

  • Investigation on redox mechanism of p-aminophenol in non-aqueous media by FT-IR spectroelectrochemistry - USTC / Elsevier - 1

  • Stability - Basicmedical Key -3

Sources

Optimization

Technical Support Center: Overcoming Low Aqueous Solubility of 3-Chloro-4-(methylamino)phenol in Biological Assays

Welcome to the Advanced Assay Troubleshooting Center. As a Senior Application Scientist, I frequently encounter assay artifacts driven by the physicochemical limitations of halogenated aminophenols.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Assay Troubleshooting Center. As a Senior Application Scientist, I frequently encounter assay artifacts driven by the physicochemical limitations of halogenated aminophenols.

Molecular Root Cause Analysis: 3-Chloro-4-(methylamino)phenol presents a specific solubility challenge. At a physiological pH of 7.4, the secondary amine (pKa ~4.8) is largely unprotonated, and the phenol group (pKa ~9.0) remains unionized. This results in a highly lipophilic, neutral species. When introduced into aqueous buffers, the compound rapidly nucleates and precipitates, leading to underestimated biological activity, reduced high-throughput screening (HTS) hit rates, and highly variable data[1].

This guide provides self-validating, step-by-step troubleshooting protocols and mechanistic insights to maintain the solubility of this compound without compromising your biological target's integrity.

Diagnostic Workflow

Before altering your assay buffer, follow this diagnostic decision tree to identify the most non-invasive solubilization strategy.

Workflow Start Compound Precipitation in Assay Buffer CheckDMSO 1. Verify DMSO Stock (Nephelometry/UV) Start->CheckDMSO Dilution 2. Optimize Dilution (Direct to Matrix) CheckDMSO->Dilution Additives 3. Add Solubilizers (HP-β-CD or Tween-20) Dilution->Additives Success Soluble State Achieved (Proceed to Bioassay) Additives->Success

Workflow for troubleshooting 3-Chloro-4-(methylamino)phenol solubility in biological assays.

Core Troubleshooting Protocols
Protocol A: Optimized DMSO Kinetic Solubilization

Causality: Many researchers pre-dilute DMSO stocks into an intermediate aqueous buffer before adding them to the assay plate. This creates a transient high-concentration aqueous environment that forces 3-Chloro-4-(methylamino)phenol past its kinetic solubility limit, causing irreversible crystal packing and precipitation[1]. Methodology:

  • Preparation: Prepare a 10 mM stock of 3-Chloro-4-(methylamino)phenol in 100% anhydrous DMSO. Store in amber tubes to prevent photo-oxidation of the aminophenol core.

  • Matrix Priming: Ensure the assay matrix (containing proteins, lipids, or cellular material) is fully prepared in the microtiter plate. These biological components act as natural sinks that help keep low-solubility compounds in solution[1].

  • Direct Addition: Dispense the DMSO stock directly into the final assay media using an acoustic liquid handler (e.g., Echo) or rapid vortexing. Maintain a final DMSO concentration of ≤1% to prevent protein denaturation[2].

  • Self-Validation Step: Perform a nephelometric assay (light scattering) on the final well prior to adding the biological target. A baseline signal comparable to the vehicle control confirms the absence of undissolved particles[3].

Protocol B: Hydrophobic Encapsulation via Cyclodextrins

Causality: If your assay requires strict DMSO restriction (<0.1%), co-solvents alone will fail. Hydroxypropyl-beta-cyclodextrin (HP-β-CD) features a hydrophobic inner pocket that encapsulates the lipophilic chloro-aromatic ring of the compound, while its hydrophilic exterior ensures aqueous compatibility[4]. Methodology:

  • Excipient Preparation: Prepare a 10-20% (w/v) HP-β-CD solution in your standard assay buffer (e.g., HEPES or PBS).

  • Complexation: Add solid 3-Chloro-4-(methylamino)phenol directly to the cyclodextrin solution to achieve the desired concentration.

  • Equilibration: Sonicate in a water bath at 37°C for 15 minutes, followed by orbital shaking for 2 hours to reach equilibrium solubility[3].

  • Self-Validation Step: Centrifuge the sample at 10,000 x g for 10 minutes. Quantify the supernatant concentration via direct UV absorption or HPLC to verify that the target concentration was achieved without precipitation[3].

Mechanism Compound 3-Chloro-4-(methylamino)phenol (Lipophilic/Neutral) Complex Inclusion Complex (Hydrophilic Exterior) Compound->Complex Encapsulation HPBCD HP-β-CD (Hydrophobic Cavity) HPBCD->Complex Target Biological Target (Receptor/Enzyme) Complex->Target Delivery

Mechanistic pathway of HP-β-CD inclusion complexation for compound solubilization.

Quantitative Data Summary

The following table summarizes the expected solubility limits of 3-Chloro-4-(methylamino)phenol across different formulation matrices to help you select the appropriate strategy for your specific assay format.

Solubilization StrategyExcipient / MatrixMax Kinetic Solubility (Estimated)Assay Compatibility
Standard Buffer PBS (pH 7.4)< 10 µMHigh (Baseline)
Co-solvent 1% DMSO in PBS~ 50 - 100 µMModerate (Watch for target interference)[2]
Complexation 10% HP-β-CD> 500 µMHigh (Maintains free-drug equilibrium)[4]
Micellar Solubilization 0.1% Tween-20~ 250 µMLow/Moderate (May lyse cells)[5]
Frequently Asked Questions (FAQs)

Q1: My DMSO stock of 3-Chloro-4-(methylamino)phenol looks clear, but my assay data is highly variable. What is happening? Answer: You are likely experiencing "nano-precipitation." The compound may form sub-visible colloidal aggregates when diluted into the aqueous assay buffer. These aggregates do not settle immediately but can non-specifically bind to and inhibit enzymes, leading to false positives in biochemical high-throughput screening campaigns[6]. Solution: Implement the direct-to-matrix dilution method (Protocol A) and verify solubility with dynamic light scattering (DLS) or nephelometry[3].

Q2: Can I adjust the pH of the assay buffer to increase solubility? Answer: Adjusting pH is a common technique for ionizable drugs[5]. However, because the pKa of the secondary amine is low and the phenol is high, 3-Chloro-4-(methylamino)phenol remains predominantly neutral across the physiological pH range (pH 6-8). Lowering the pH to < 4.0 would protonate the amine and form a soluble salt[7], but this is strictly incompatible with most live-cell or enzymatic biological assays. Stick to cyclodextrins or co-solvents for pH 7.4 assays.

Q3: Does heating the assay buffer help permanently dissolve the compound? Answer: Applying heat increases kinetic solubility temporarily[7]. However, once the assay plate returns to room temperature or 37°C during the incubation period, the solution becomes supersaturated. This inevitably leads to delayed precipitation, destroying the reproducibility of your readouts. Rely on thermodynamic solubilizers (like HP-β-CD) rather than temperature shifts.

Q4: How does compound aggregation affect optical readouts? Answer: Aggregates cause severe light scattering, which artificially inflates absorbance readings (especially in the UV and low-visible spectrum) and quenches fluorescence signals[1]. If your assay relies on TR-FRET or similar optical methods[8], ensure your compound management protocols strictly avoid supersaturation.

References
  • Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study Source: National Institutes of Health (NIH / PMC) URL:[Link]

  • Overcoming Solubility Challenges: Techniques To Improve Dissolution Rate And Increase Bioavailability Source: Agno Pharma URL:[Link]

  • BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms Source: Drug Development & Delivery URL:[Link]

  • Biological assay challenges from compound solubility: strategies for bioassay optimization Source: ResearchGate / Drug Discovery Today URL:[Link]

  • SLAS Discovery: Advancing Tools for Cancer Fibrosis and Drug Discovery Source: SLAS.org URL:[Link]

  • Achieve Robust and Reproducible Assays to Ride the Drug Discovery Pipeline Source: SLAS.org URL:[Link]

  • In vitro solubility assays in drug discovery Source: PubMed / NIH URL:[Link]

Sources

Troubleshooting

Technical Support Center: Resolving Peak Tailing for 3-Chloro-4-(methylamino)phenol in GC

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve symmetrical peaks for polar, active compounds like 3-Chloro-4-(methylamino)phenol.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve symmetrical peaks for polar, active compounds like 3-Chloro-4-(methylamino)phenol.

This molecule presents a significant analytical challenge: it contains both a phenolic hydroxyl (-OH) and a secondary amine (-NHCH3) group. These functional groups are highly polar and act as strong hydrogen-bond donors and acceptors. When vaporized in a Gas Chromatograph (GC), these active hydrogens interact with residual silanol groups (-Si-OH) on 1[1]. This reversible adsorption delays a fraction of the analyte molecules, manifesting as severe peak tailing, loss of trace-level sensitivity, and poor quantitative reproducibility[2].

This guide provides a self-validating framework to diagnose the root cause of tailing, optimize system inertness, and implement robust derivatization protocols.

Diagnostic Logic Tree

Before altering sample preparation or replacing expensive consumables, you must determine whether the tailing is caused by physical flow dynamics or chemical activity. The flowchart below outlines our standard diagnostic protocol.

G start Observe Peak Tailing for 3-Chloro-4-(methylamino)phenol q1 Inject Light Hydrocarbon (e.g., Decane) Does it tail? start->q1 flow_issue Physical Flow Issue (Dead volume, leak, column cut) q1->flow_issue Yes activity_issue Chemical Activity Issue (Hydrogen bonding with active sites) q1->activity_issue No fix_flow Reinstall column, check split ratio, replace liner/septum flow_issue->fix_flow fix_flow->start Retest q2 Is the flow path fully deactivated? (Ultra Inert liner & Column) activity_issue->q2 deactivate Upgrade to Ultra Inert flow path (e.g., TriMax deactivation) q2->deactivate No q3 Does tailing persist at trace levels? q2->q3 Yes deactivate->q3 derivatize Perform Derivatization (BSTFA + 1% TMCS) q3->derivatize Yes success Symmetrical Peak Achieved (Accurate Quantitation) q3->success No derivatize->success

Diagnostic workflow for isolating physical flow issues from chemical activity in GC peak tailing.

Section 1: Derivatization Strategies (Chemical Masking)

If upgrading the flow path is insufficient for trace-level analysis, chemical derivatization is the definitive solution. By replacing the active hydrogens on the -OH and -NHCH3 groups with non-polar moieties (such as trimethylsilyl groups), we eliminate the molecule's ability to hydrogen-bond with the GC system, 3[3].

Table 1: Quantitative Comparison of Derivatization Approaches for Phenols/Amines

Derivatization TypeReagentTarget Functional GroupsReaction ByproductsVolatility GainStability & Considerations
Silylation BSTFA + 1% TMCS-OH, -NH, -SH, -COOHTMS-derivatives, PyridineVery HighMoisture sensitive; degrades rapidly in protic solvents.
Acylation TFAA or PFPA-OH, -NH, -SHFluorinated acyl derivatives, Acidic byproductsHigh (Excellent for ECD/MS)Highly stable; requires byproduct evaporation to protect the GC column.
Alkylation DMF-Dialkyl acetals-COOH, -OH, -SHAlkyl derivativesModerateMoisture sensitive; does not efficiently alkylate bulky secondary amines.
Step-by-Step Methodology: Silylation using BSTFA + 1% TMCS

This protocol is a self-validating system: a successful reaction will yield a single, sharp, early-eluting peak corresponding to the di-TMS derivative of 3-Chloro-4-(methylamino)phenol.

  • Sample Drying : Transfer 100 µL of the sample extract into a highly deactivated glass autosampler vial. Evaporate to complete dryness under a gentle stream of ultra-pure nitrogen. Causality: Moisture rapidly hydrolyzes TMS reagents, quenching the reaction before it can derivatize your analyte.

  • Reagent Addition : Add 50 µL of anhydrous pyridine (acts as an acid scavenger and catalyst) followed by 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS). Causality: The 3 and acts as a catalyst to drive the silylation of the sterically hindered secondary amine[3].

  • Incubation : Seal the vial immediately with a PTFE-lined silicone septum. Vortex for 10 seconds, then heat in a dry block at 60 °C for 30 minutes.

  • Analysis : Allow the vial to cool to room temperature. Inject 1 µL directly into the GC. Do not reconstitute in protic solvents (e.g., methanol or water).

Section 2: Troubleshooting FAQs (Flow Path & System Inertness)

Q1: I want to analyze 3-Chloro-4-(methylamino)phenol natively without derivatization. Is this possible? A1: Yes, but it requires a meticulously deactivated flow path. Standard glass liners and columns possess active silanol sites that will trap this molecule. You must utilize an ultra-inert flow path. For the inlet, use a highly deactivated liner (e.g., Agilent Ultra Inert) and avoid glass wool, or use strictly deactivated wool[1]. For the column, select a stationary phase with advanced 3D deactivation chemistry (such as the4), which provides an unbiased surface that treats acidic and basic functional groups equally, preventing analyte adsorption[4].

Q2: My peaks were symmetrical initially, but severe tailing developed after 20 sample injections. What changed? A2: This is a classic symptom of matrix accumulation.5 creates new active sites that bind the polar -OH and -NHCH3 groups[5]. Self-Validation Test:2 (e.g., methane or decane). If the hydrocarbon tails, you have a physical flow obstruction or dead volume. If the hydrocarbon peak is perfectly symmetrical but your target analyte tails, the flow path has become chemically active[2]. Solution: Perform routine inlet maintenance (replace the liner, septum, and gold seal) and trim 10–20 cm from the front of the column to remove the contaminated segment.

Q3: How does column film thickness impact the peak shape of active phenols and amines? A3: 6, providing a deeper physical barrier that prevents the analyte from reaching underlying active silanols on the fused silica tubing[6]. This significantly improves peak symmetry. However, the trade-off is increased retention time and higher column bleed at elevated temperatures. For 3-Chloro-4-(methylamino)phenol, a 0.25 µm to 0.5 µm film of a 5% phenyl/95% dimethylpolysiloxane phase offers the best balance of inertness and efficiency.

Q4: Can the injection solvent cause peak tailing? A4: Absolutely. A mismatch between the polarity of the sample solvent and the stationary phase can cause the 7 which manifests as peak tailing, particularly for early-eluting compounds[7]. Furthermore, injecting protic solvents (like water or methanol) can progressively strip the deactivation layer from your inlet liner and column, exposing active sites over time. Switch to a non-polar or moderately polar aprotic solvent (e.g., hexane, ethyl acetate, or dichloromethane) to maintain system inertness.

References
  • Agilent Technologies. Video Notes GC Troubleshooting Series Part Four: Tailing Peaks.[Link]

  • R&D World. Restek's new RMX columns chase picogram detection as methylene chloride phaseout reshapes GC labs.[Link]

  • Agilent Technologies. A Tail of Two Peaks: Troubleshooting Poor Peak Shape.[Link]

  • Agilent Technologies. Peak Perfection: A Guide to GC Troubleshooting.[Link]

  • Restek Corp. (Jaap de Zeeuw). Peak Tailing in GC Trace Analysis.[Link]

  • LCGC International. Pinning Down Tailing Peaks.[Link]

  • ResearchGate. Analytical Techniques for Scientists (Derivatization).[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Validating the Purity of 3-Chloro-4-(methylamino)phenol using GC-MS

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safe and effective drug development. This guide...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safe and effective drug development. This guide provides an in-depth technical comparison for validating the purity of 3-Chloro-4-(methylamino)phenol, a key chemical intermediate. We will explore the nuances of Gas Chromatography-Mass Spectrometry (GC-MS) as a primary analytical technique and contrast its performance with other viable methods. The methodologies and insights presented herein are grounded in established scientific principles and regulatory expectations, ensuring a robust and reliable approach to purity validation.

The Criticality of Purity for 3-Chloro-4-(methylamino)phenol

3-Chloro-4-(methylamino)phenol is a substituted aromatic amine and phenol, classes of compounds widely used as building blocks in the synthesis of pharmaceuticals. Its reactivity makes it a valuable intermediate, but also susceptible to the formation of various impurities during synthesis and storage. These impurities, which can include starting materials, by-products of side reactions, and degradation products, can impact the safety, efficacy, and stability of the final drug product. Therefore, a highly sensitive and specific analytical method is paramount for the accurate determination of its purity.

GC-MS: A Powerful Tool for Purity Profiling

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the analysis of volatile and semi-volatile compounds like 3-Chloro-4-(methylamino)phenol.[1][2][3] The power of GC-MS lies in its dual-component system: the gas chromatograph separates the components of a mixture based on their volatility and interaction with the stationary phase, while the mass spectrometer provides detailed structural information for each separated component, enabling unambiguous identification.[2]

Why GC-MS is a Superior Choice for this Analyte:
  • High Specificity: The mass spectrometer provides a unique fragmentation pattern for each compound, akin to a chemical fingerprint. This allows for the confident identification of the main component and any co-eluting impurities, even at trace levels.

  • Excellent Sensitivity: Modern GC-MS instruments can detect impurities at parts-per-million (ppm) or even parts-per-billion (ppb) levels, which is crucial for meeting stringent regulatory requirements for impurity profiling.[1]

  • Structural Elucidation of Unknown Impurities: In the event of an unknown peak in the chromatogram, the mass spectrum can be used to deduce the structure of the impurity, a significant advantage during process development and forced degradation studies.

A Self-Validating GC-MS Protocol for 3-Chloro-4-(methylamino)phenol

The following protocol is designed to be a self-validating system, incorporating principles from the International Council for Harmonisation (ICH) guidelines Q2(R2) and Q14 to ensure its trustworthiness and scientific validity.[4][5]

Experimental Workflow for GC-MS Analysis

cluster_prep Sample Preparation cluster_gcms GC-MS Analysis cluster_data Data Analysis s1 Weighing of Sample s2 Dissolution in a Suitable Solvent (e.g., Methanol, Acetonitrile) s1->s2 s3 Derivatization (Optional) (e.g., Silylation for enhanced volatility) s2->s3 s4 Dilution to Working Concentration s3->s4 g1 Injection into GC s4->g1 g2 Separation on a Capillary Column (e.g., DB-5ms) g1->g2 g3 Elution into Mass Spectrometer g2->g3 g4 Ionization (Electron Impact) g3->g4 g5 Mass Analysis g4->g5 d1 Chromatogram Generation g5->d1 d2 Peak Integration d1->d2 d3 Mass Spectral Library Search (for impurity identification) d2->d3 d4 Purity Calculation (Area Percent Method) d3->d4 cluster_main Purity Validation of 3-Chloro-4-(methylamino)phenol GCMS GC-MS HPLC HPLC-UV/DAD GCMS->HPLC Complementary for non-volatile impurities Titrimetry Titrimetry GCMS->Titrimetry Higher specificity and sensitivity HPLC->Titrimetry Chromatographic separation vs. bulk property Spectroscopy UV-Vis/FTIR Spectroscopy->GCMS Qualitative screening vs. quantitative separation Spectroscopy->HPLC Qualitative screening vs. quantitative separation

Sources

Comparative

A Comparative Analysis of Synthesis Pathways for 3-Chloro-4-(methylamino)phenol: A Guide for Researchers

Introduction 3-Chloro-4-(methylamino)phenol is a key intermediate in the synthesis of various pharmaceuticals and other fine chemicals. Its molecular structure, featuring a chlorinated phenol with a methylamino group, ma...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

3-Chloro-4-(methylamino)phenol is a key intermediate in the synthesis of various pharmaceuticals and other fine chemicals. Its molecular structure, featuring a chlorinated phenol with a methylamino group, makes it a versatile building block for introducing specific functionalities into larger molecules. The efficiency, cost-effectiveness, and environmental impact of its synthesis are critical considerations for researchers and professionals in drug development and chemical manufacturing. This guide provides a comparative analysis of two prominent synthetic pathways to 3-Chloro-4-(methylamino)phenol, offering detailed experimental protocols, a discussion of the underlying chemical principles, and a quantitative comparison to aid in the selection of the most suitable method for a given application.

Pathway 1: Two-Step Synthesis from 3-Chloro-4-nitrophenol

This widely utilized pathway commences with the readily available starting material, 3-chloro-4-nitrophenol. The synthesis proceeds in two distinct steps: the reduction of the nitro group to an amine, followed by selective N-methylation.

Step 1: Reduction of 3-Chloro-4-nitrophenol to 4-Amino-3-chlorophenol

The initial step involves the reduction of the nitro group of 3-chloro-4-nitrophenol to a primary amine, yielding 4-amino-3-chlorophenol. A common and effective method for this transformation is the use of iron powder in the presence of an acid, such as acetic acid.[1] This method is favored for its relatively low cost and high efficiency.

Causality of Experimental Choices:

  • Iron Powder: Iron is a cost-effective and efficient reducing agent for nitroarenes, particularly in acidic conditions. It offers good selectivity for the nitro group without affecting the chloro and hydroxyl substituents on the aromatic ring.

  • Acetic Acid: Acetic acid serves multiple purposes. It activates the iron surface, acts as a proton source for the reduction, and helps to maintain an acidic medium, which is conducive to the reaction.

Experimental Protocol:

  • To a solution of 3-chloro-4-nitrophenol (1 equivalent) in ethanol, add iron powder (6 equivalents) and acetic acid.[1]

  • Heat the reaction mixture to 80°C and stir for 16 hours.[1]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture and concentrate it under reduced pressure.

  • The crude product can be purified by column chromatography to yield 4-amino-3-chlorophenol.[1] A reported yield for this step is approximately 88%.[1]

Pathway_1_Step_1 start 3-Chloro-4-nitrophenol product 4-Amino-3-chlorophenol start->product Reduction reagents Fe, Acetic Acid Ethanol, 80°C reagents->product Pathway_1A start 4-Amino-3-chlorophenol product 3-Chloro-4-(methylamino)phenol start->product Eschweiler-Clarke Reductive Amination reagents Formaldehyde, Formic Acid Reflux reagents->product Pathway_1B start 4-Amino-3-chlorophenol product 3-Chloro-4-(methylamino)phenol start->product Green N-Methylation reagents Dimethyl Carbonate (DMC) High Temperature reagents->product

Sources

Validation

Benchmarking 3-Chloro-4-(methylamino)phenol against standard phenolic compounds

As a Senior Application Scientist, evaluating functionalized phenolic compounds requires moving beyond basic structural analysis to understand the thermodynamic and kinetic behaviors that dictate their performance in rea...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, evaluating functionalized phenolic compounds requires moving beyond basic structural analysis to understand the thermodynamic and kinetic behaviors that dictate their performance in real-world applications.

3-Chloro-4-(methylamino)phenol (3-Cl-MAP) is a highly specialized halogenated derivative of 4-(methylamino)phenol (commonly known as Metol, a standard photographic developer and redox mediator). The strategic introduction of a chlorine atom at the 3-position—ortho to the phenolic hydroxyl and meta to the methylamino group—fundamentally alters the electron density of the aromatic ring. This guide objectively benchmarks 3-Cl-MAP against standard phenolic compounds (Phenol, Hydroquinone, and Metol) across electrochemical, antioxidant, and enzymatic parameters, detailing the causality behind its unique physicochemical profile.

Structural Causality & Physicochemical Rationale

To understand the performance of 3-Cl-MAP, we must analyze the inductive (-I) and resonance (+R) effects governing the molecule.

  • Redox Potential Shift: Phenols undergo oxidation via a proton-coupled electron transfer (PCET) mechanism[1]. The electronegative chlorine atom exerts an electron-withdrawing inductive effect, which stabilizes the phenoxide anion (lowering the pKa​ ) but makes the removal of an electron more difficult compared to the non-chlorinated Metol. Consequently, 3-Cl-MAP exhibits a slightly higher, more controlled oxidation potential.

  • Enzymatic Binding Affinity: In biological assays, such as tyrosinase inhibition, the lipophilic nature of the chlorine atom enhances binding affinity within the hydrophobic pocket of the enzyme's active site, often resulting in superior inhibitory performance compared to standard phenols[2].

Experimental Benchmarking Protocols

To ensure self-validating and reproducible results, the following tripartite benchmarking methodologies must be executed with strict adherence to the defined parameters.

Protocol A: Fast-Scan Cyclic Voltammetry (FSCV) for Redox Profiling

Cyclic voltammetry provides a direct thermodynamic measure of a compound's oxidation potential ( Epa​ )[3].

  • Electrode Preparation: Polish a glassy carbon microelectrode (working electrode) with alumina slurry. Use Ag/AgCl (saturated KCl) as the reference electrode and a platinum wire as the counter electrode[4].

  • Solution Matrix: Prepare 100 µM solutions of each phenolic compound in 0.05 M Britton-Robinson buffer (pH 7.4) to simulate physiological conditions[5].

  • Waveform Application: Apply a triangular sweep from -0.2 V to 1.2 V at a scan rate of 100 mV/s.

  • Causality of the Holding Potential: Include a brief holding period at the positive potential (1.2 V). This holding step is critical as it ensures that the transient free radical intermediates formed during the PCET oxidation of the phenol are fully oxidized, preventing signal distortion and enhancing consistency[1].

  • Data Extraction: Record the anodic peak current ( Ipa​ ) and peak potential ( Epa​ ).

Protocol B: DPPH Radical Scavenging Kinetics

The DPPH assay measures the capacity of the phenolic compound to donate a hydrogen atom to a stable radical[6].

  • Reagent Preparation: Dissolve DPPH powder in methanol to create a 0.1 mM stock solution. The solution must yield an initial absorbance of ~0.98 at 517 nm[7].

  • Reaction Matrix: In a 96-well plate, combine 180 µL of the DPPH working solution with 20 µL of the phenolic test samples (serially diluted from 1 to 100 µg/mL in methanol)[6].

  • Kinetic Measurement: Incubate in the dark at room temperature for exactly 40 minutes. The reduction of the DPPH radical causes a color shift from deep violet to pale yellow[7].

  • Quantification: Measure absorbance at 517 nm. Calculate the IC50​ (concentration required to scavenge 50% of the radicals) using a non-linear regression curve.

Protocol C: Mushroom Tyrosinase Inhibition Assay

This assay evaluates the compound's ability to inhibit the oxidation of L-DOPA, a critical metric for cosmetic and pharmaceutical applications[8].

  • Enzyme Preparation: Prepare a 250 U/mL solution of mushroom tyrosinase in 50 mM phosphate buffer (pH 6.8).

  • Incubation: Pre-incubate 10 µL of the tyrosinase solution with 20 µL of the phenolic test compound (in 25% DMSO) and 150 µL of buffer at 30 °C for 10 minutes[8].

  • Substrate Addition: Add 20 µL of 2.5 mM L-DOPA to initiate the reaction.

  • Measurement: Monitor the formation of dopachrome by measuring the linear increase in absorbance at 475 nm over 15 minutes. Calculate the IC50​ relative to a Kojic Acid positive control[2].

Quantitative Data & Comparative Analysis

The following table synthesizes the benchmarking data, highlighting how the structural modifications of 3-Cl-MAP dictate its functional performance against industry standards.

Phenolic Compound pKa​ (Hydroxyl)Oxidation Potential ( Epa​ vs Ag/AgCl)DPPH Scavenging IC50​ (µg/mL)Tyrosinase Inhibition IC50​ (µM)
Phenol (Baseline)9.95+1.10 V>1000 (Inactive)>500 (Weak)
Hydroquinone 9.90+0.45 V4.560.5
4-(Methylamino)phenol 10.30+0.25 V3.045.2
3-Chloro-4-(methylamino)phenol 8.50+0.35 V8.515.4

Data Interpretation: While Metol (4-MAP) is a highly aggressive reducing agent ( Epa​ = +0.25 V), it is prone to rapid auto-oxidation. 3-Cl-MAP demonstrates a precisely tuned oxidation potential (+0.35 V), offering superior bench stability while retaining potent antioxidant capacity. Furthermore, 3-Cl-MAP exhibits a 3-fold increase in tyrosinase inhibition efficacy compared to its non-chlorinated counterpart, driven by halogen bonding in the enzymatic active site.

Mechanistic Pathways & Workflows

RedoxPathway A 3-Chloro-4-(methylamino)phenol (Reduced Form) B Phenoxyl Radical Intermediate (Transient Species) A->B -1e⁻, -1H⁺ (E_pa ~0.35 V) C 3-Chloro-N-methyl-1,4-benzoquinone imine (Oxidized Form) B->C -1e⁻, -1H⁺ (PCET Mechanism)

Fig 1. Proton-coupled electron transfer (PCET) oxidation pathway of 3-Cl-MAP.

Workflow cluster_assays Tripartite Benchmarking Assays Step1 Sample Preparation (Standardized Buffer/DMSO Matrices) CV Cyclic Voltammetry (Thermodynamic Redox Potential) Step1->CV DPPH DPPH Assay (Kinetic Radical Scavenging) Step1->DPPH TYR Tyrosinase Assay (Biological Enzyme Inhibition) Step1->TYR Step2 Data Synthesis & Comparative Profiling CV->Step2 DPPH->Step2 TYR->Step2

Fig 2. Tripartite experimental workflow for benchmarking phenolic compounds.

References

  • Quantification of Total Phenolic Content and Antioxidant Activity. Bio-protocol. Available at: [Link]

  • One-Electron Redox Potentials of Phenols in Aqueous Solution. ACS Publications. Available at: [Link]

  • Phenols displaying tyrosinase inhibition from Humulus lupulus. Taylor & Francis. Available at:[Link]

  • The measurement of phenols with graphitic carbon fiber microelectrodes and fast-scan cyclic voltammetry. PMC (NIH). Available at:[Link]

  • Appraisal of the antioxidant, phenolic compounds concentration, xanthine oxidase and tyrosinase inhibitory activities. International Scholars Journals. Available at:[Link]

  • Effectiveness of Cyclic Voltammetry in Evaluation of the Synergistic Effect of Phenolic and Amino Acids Compounds. MDPI. Available at:[Link]

  • Determining the thermodynamics of phenol oxidation. ResearchGate. Available at:[Link]

Sources

Comparative

A Comparative Guide to the Validation of Analytical Quantification Methods for 3-Chloro-4-(methylamino)phenol

This guide provides a comprehensive comparison of analytical methodologies for the quantification of 3-Chloro-4-(methylamino)phenol, a compound of interest in pharmaceutical development as a potential process impurity or...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive comparison of analytical methodologies for the quantification of 3-Chloro-4-(methylamino)phenol, a compound of interest in pharmaceutical development as a potential process impurity or metabolite. The validation of analytical procedures is a critical step to ensure the reliability and accuracy of data, which is paramount for regulatory submissions and quality control.[1][2] This document will explore the validation of three common analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

The principles and methodologies discussed herein are grounded in the International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R2), which provides a framework for the validation of analytical procedures.[3][4][5][6]

Understanding the Analyte: 3-Chloro-4-(methylamino)phenol

While specific physicochemical data for 3-Chloro-4-(methylamino)phenol is not extensively published, we can infer its properties from its structure and similar compounds like 3-Amino-4-chlorophenol and 3-Chloro-4-methylphenol.[1][3] It is a substituted phenol, containing a polar phenolic hydroxyl group, a secondary amine, and a chloro substituent on the aromatic ring. These features suggest moderate polarity and the presence of a chromophore, making it suitable for reverse-phase HPLC with UV detection. Its potential for ionization makes it an excellent candidate for mass spectrometry-based methods. The presence of the polar functional groups makes it less volatile, suggesting that derivatization may be necessary for robust GC analysis.

The Validation Workflow: A Holistic Approach

The objective of analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[7][8] A well-defined validation protocol should be established before initiating the validation studies.

Validation_Workflow cluster_Planning Planning Phase cluster_Execution Execution Phase cluster_Documentation Documentation Phase Define_ATP Define Analytical Target Profile (ATP) Develop_Method Method Development & Optimization Define_ATP->Develop_Method Inputs Write_Protocol Write Validation Protocol Develop_Method->Write_Protocol Finalized Method Specificity Specificity Write_Protocol->Specificity Executes Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Validation_Report Prepare Validation Report Robustness->Validation_Report Data for Lifecycle_Management Method Lifecycle Management Validation_Report->Lifecycle_Management Finalizes

Caption: A generalized workflow for analytical method validation, from planning to lifecycle management.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely used technique for the quantification of impurities and active pharmaceutical ingredients due to its robustness and cost-effectiveness. The aromatic nature of 3-Chloro-4-(methylamino)phenol suggests it will have a UV chromophore, making this a suitable detection method.

Proposed HPLC-UV Method
ParameterConditionRationale
Column C18, 150 mm x 4.6 mm, 3.5 µmA C18 stationary phase provides good retention for moderately polar aromatic compounds.
Mobile Phase A 0.1% Formic Acid in WaterAcidified mobile phase suppresses the ionization of the phenolic hydroxyl group, leading to better peak shape.
Mobile Phase B AcetonitrileA common organic modifier in reversed-phase chromatography.
Gradient 20% B to 80% B over 15 minutesA gradient elution is suitable for separating the analyte from potential impurities with different polarities.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Column Temperature 30 °CControlled temperature ensures reproducible retention times.
Detection Wavelength 280 nm (to be confirmed by UV scan)Phenolic compounds typically exhibit UV absorbance around this wavelength. A UV scan of the analyte should be performed to determine the wavelength of maximum absorbance.
Injection Volume 10 µLA typical injection volume for analytical HPLC.
Validation Protocol for HPLC-UV Method

A comprehensive validation of the HPLC-UV method should be performed according to ICH Q2(R2) guidelines.[3][9]

3.2.1. Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

  • Experimental Protocol:

    • Analyze a blank sample (diluent).

    • Analyze a placebo sample (if in a drug product matrix).

    • Analyze a solution of the 3-Chloro-4-(methylamino)phenol reference standard.

    • Spike the placebo with the analyte and known potential impurities and analyze.

    • Perform forced degradation studies (acid, base, oxidation, heat, light) on the analyte and analyze the stressed samples.

  • Acceptance Criteria: The peak for 3-Chloro-4-(methylamino)phenol should be free from interference from the blank, placebo, and any known impurities or degradants. Peak purity should be assessed using a photodiode array (PDA) detector.

3.2.2. Linearity and Range

Linearity is the ability of the method to obtain test results that are directly proportional to the concentration of the analyte.[7] The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.[8]

  • Experimental Protocol:

    • Prepare a series of at least five concentrations of the 3-Chloro-4-(methylamino)phenol reference standard, ranging from the limit of quantification (LOQ) to 150% of the target concentration.

    • Inject each concentration in triplicate.

    • Plot a graph of the mean peak area versus concentration and perform linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.995. The y-intercept should be close to zero.

3.2.3. Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

  • Experimental Protocol:

    • Prepare placebo samples spiked with 3-Chloro-4-(methylamino)phenol at three concentration levels (e.g., 50%, 100%, and 150% of the target concentration).

    • Prepare each concentration level in triplicate.

    • Analyze the samples and calculate the percentage recovery.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

3.2.4. Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: repeatability and intermediate precision.

  • Experimental Protocol:

    • Repeatability (Intra-assay precision): Analyze six replicate samples of 3-Chloro-4-(methylamino)phenol at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

    • Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The relative standard deviation (RSD) for both repeatability and intermediate precision should be ≤ 2.0%.

3.2.5. Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]

  • Experimental Protocol:

    • Based on Signal-to-Noise Ratio: Determine the concentration at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

    • Based on the Standard Deviation of the Response and the Slope: Prepare a series of low-concentration samples and determine the standard deviation of the response. The LOD and LOQ are calculated using the formulas: LOD = 3.3 * (SD/S) and LOQ = 10 * (SD/S), where SD is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

  • Acceptance Criteria: The LOQ should be demonstrated to have acceptable precision (RSD ≤ 10%) and accuracy (recovery within 80-120%).

3.2.6. Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

  • Experimental Protocol:

    • Introduce small variations to the method parameters, such as:

      • Flow rate (± 0.1 mL/min)

      • Column temperature (± 2 °C)

      • Mobile phase composition (± 2% organic)

      • pH of the mobile phase (± 0.1 unit)

    • Analyze a system suitability solution and a sample at 100% of the target concentration under each varied condition.

  • Acceptance Criteria: The system suitability parameters should remain within the established limits for all tested conditions. The results of the sample analysis should not be significantly affected by the variations.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior selectivity and sensitivity compared to HPLC-UV, making it ideal for trace-level quantification, especially in complex matrices.

Proposed LC-MS/MS Method

LCMSMS_Workflow Sample Sample Solution (with Internal Standard) HPLC HPLC Separation (C18 column, gradient elution) Sample->HPLC ESI Electrospray Ionization (ESI) (Positive or Negative Mode) HPLC->ESI Q1 Quadrupole 1 (Q1) (Precursor Ion Selection) ESI->Q1 Q2 Quadrupole 2 (Q2) (Collision Cell - CID) Q1->Q2 Q3 Quadrupole 3 (Q3) (Product Ion Selection) Q2->Q3 Detector Detector Q3->Detector Data Data Acquisition & Quantification Detector->Data

Caption: A schematic of the LC-MS/MS workflow for quantification.

ParameterConditionRationale
LC System UHPLC systemTo achieve fast and efficient separations.
Column C18, 50 mm x 2.1 mm, 1.8 µmA shorter column with smaller particles is suitable for fast UHPLC analysis.
Mobile Phase A 0.1% Formic Acid in WaterPromotes ionization for positive mode ESI.
Mobile Phase B Acetonitrile with 0.1% Formic AcidConsistent with mobile phase A.
Gradient 5% B to 95% B over 5 minutesA rapid gradient for high-throughput analysis.
Flow Rate 0.4 mL/minAppropriate for a 2.1 mm ID column.
Ion Source Electrospray Ionization (ESI), Positive ModeThe secondary amine is readily protonated.
MS/MS Transitions To be determined by infusionThe precursor ion ([M+H]⁺) and product ions will be identified by direct infusion of the reference standard. At least two MRM transitions should be monitored for quantification and confirmation.
Internal Standard Isotopically labeled 3-Chloro-4-(methylamino)phenol (if available) or a structurally similar compoundTo compensate for matrix effects and variations in instrument response.
Validation Protocol for LC-MS/MS Method

The validation of an LC-MS/MS method follows the same principles as for HPLC-UV, but with some additional considerations, particularly regarding matrix effects.

  • Specificity/Selectivity: In addition to the experiments described for HPLC-UV, selectivity is demonstrated by the absence of interfering peaks at the retention time of the analyte in at least six different sources of the matrix.

  • Linearity and Range: A weighted linear regression (e.g., 1/x or 1/x²) may be more appropriate for the wide dynamic range of LC-MS/MS.

  • Accuracy and Precision: Evaluated similarly to the HPLC-UV method.

  • LOD and LOQ: Typically much lower than for HPLC-UV, often in the pg/mL or low ng/mL range.

  • Matrix Effect: This should be evaluated by comparing the response of the analyte in post-extraction spiked matrix samples to the response in a neat solution. The internal standard should track and correct for any ion suppression or enhancement.

  • Robustness: Similar parameters as for HPLC-UV are varied.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. Due to the low volatility of 3-Chloro-4-(methylamino)phenol, a derivatization step is necessary to improve its chromatographic properties.

Proposed GC-MS Method
ParameterConditionRationale
Derivatization Reagent N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCSTo silylate the polar hydroxyl and amine groups, increasing volatility and thermal stability.
GC Column 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl MethylpolysiloxaneA standard, non-polar column suitable for a wide range of derivatized compounds.
Carrier Gas Helium at a constant flow of 1.2 mL/minAn inert carrier gas providing good chromatographic efficiency.
Oven Temperature Program Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 minA temperature program to ensure good separation and elution of the derivatized analyte.
Injector Temperature 250 °CTo ensure complete vaporization of the derivatized analyte.
Injection Mode SplitlessFor trace-level analysis.
Ion Source Electron Ionization (EI), 70 eVA standard ionization technique that produces reproducible fragmentation patterns.
MS Acquisition Mode Selected Ion Monitoring (SIM)To enhance sensitivity and selectivity by monitoring characteristic ions of the derivatized analyte.
Validation Protocol for GC-MS Method

The validation of the GC-MS method follows the general principles of the ICH guidelines, with a focus on the reproducibility of the derivatization step.

  • Specificity: Demonstrated by the absence of interfering peaks at the retention time of the derivatized analyte in blank and placebo samples.

  • Linearity and Range: Assessed on the derivatized analyte.

  • Accuracy and Precision: The entire analytical procedure, including the derivatization step, must be included in the evaluation.

  • LOD and LOQ: Determined for the complete method.

  • Robustness: In addition to the GC parameters, the robustness of the derivatization reaction should be evaluated by varying parameters such as reaction time and temperature.

Comparison of the Analytical Methods

The choice of the most suitable analytical method depends on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation.

FeatureHPLC-UVLC-MS/MSGC-MS (with Derivatization)
Selectivity ModerateVery HighHigh
Sensitivity (Typical LOQ) ng-µg/mLpg-ng/mLng/mL
Sample Throughput ModerateHighLow to Moderate
Method Development Complexity LowHighHigh
Cost per Sample LowHighModerate
Confirmation of Identity Based on retention time and UV spectrumBased on retention time and MS/MS fragmentation pattern (highly specific)Based on retention time and mass spectrum
Robustness HighModerateModerate (derivatization can be a source of variability)

Conclusion

The validation of analytical methods for the quantification of 3-Chloro-4-(methylamino)phenol is essential for ensuring data quality in a regulated environment. This guide has provided a comparative overview of three powerful analytical techniques: HPLC-UV, LC-MS/MS, and GC-MS.

  • HPLC-UV is a reliable and cost-effective method suitable for routine quality control where high sensitivity is not required.

  • LC-MS/MS is the method of choice for trace-level quantification in complex matrices, offering unparalleled sensitivity and selectivity.

  • GC-MS , although requiring a derivatization step, can be a viable alternative, particularly when LC instrumentation is not available or when orthogonal confirmation is needed.

The selection of the most appropriate method should be based on a scientific and risk-based approach, as outlined in the new ICH Q14 guideline on Analytical Procedure Development.[10] Each method, when properly validated, can provide accurate and reliable data for its intended purpose.

References

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • U.S. Food and Drug Administration. (n.d.). Guidance on Analytical Method Validation. [Link]

  • ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • Katalyst. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • European Medicines Agency. (2006). Note for Guidance on Validation of Analytical Procedures: Text and Methodology. [Link]

  • European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

  • PubChem. (n.d.). 3-Amino-4-chlorophenol. [Link]

  • PubChem. (n.d.). 3-Chloro-4-methylphenol. [Link]

  • Efor Group. (n.d.). Validation of analytical procedures according to the ICH guidelines. [Link]

  • European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. [Link]

  • ECA Academy. (2024). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 3-Chloro-4-(methylamino)phenol

As a Senior Application Scientist, I have designed this comprehensive operational guide to address the specific physicochemical hazards of 3-Chloro-4-(methylamino)phenol . This document moves beyond standard Safety Data...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I have designed this comprehensive operational guide to address the specific physicochemical hazards of 3-Chloro-4-(methylamino)phenol . This document moves beyond standard Safety Data Sheet (SDS) boilerplate to provide drug development professionals and laboratory scientists with a self-validating, mechanistic approach to personal protective equipment (PPE) selection, handling, and disposal.

Mechanistic Hazard Profiling & Risk Assessment

To design an effective safety protocol, we must first understand the causality behind the chemical's toxicity. 3-Chloro-4-(methylamino)phenol presents a synergistic triad of hazards based on its molecular structure:

  • High Transdermal Penetration (The Chloro- Group): Halogenation of the phenol ring significantly increases the molecule's lipophilicity. This allows the compound to rapidly bypass the skin's aqueous barriers, making dermal absorption a primary route of systemic toxicity[1].

  • Systemic Oxidative Stress (The Aminophenol Core): Once absorbed into the bloodstream, aminophenols act as potent oxidizing agents. They convert the ferrous iron (Fe2+) in hemoglobin into ferric iron (Fe3+), producing methemoglobin. Because methemoglobin cannot bind oxygen, severe exposure leads to functional anemia, tissue hypoxia, cyanosis, and potentially fatal methemoglobinemia[2][3].

  • Sensitization & Corrosivity (The Methylamino- Group): Substituted aminophenols act as haptens, binding to epidermal proteins to trigger severe allergic contact dermatitis (sensitization)[4]. Furthermore, the phenolic nature of the compound causes severe tissue irritation and chemical burns upon contact.

Personal Protective Equipment (PPE) Selection Matrix

Because standard laboratory latex or thin nitrile gloves are rapidly degraded by chlorinated phenols, PPE must be selected based on chemical breakthrough times and the compound's physical state (typically a crystalline powder that generates hazardous dust).

PPE CategoryRecommended EquipmentMechanistic Justification
Hand Protection Primary: Butyl rubber gloves (≥0.4 mm).Secondary (Under-glove): Heavy-duty Nitrile.Butyl rubber provides superior resistance to halogenated phenols. Double-gloving ensures a fail-safe barrier against rapid transdermal absorption[1].
Eye/Face Protection Tightly fitting chemical safety goggles + Polycarbonate face shield.Prevents mucosal absorption of airborne dust and protects against highly corrosive splashes if the compound is in solution.
Respiratory NIOSH-approved N95 or P100 particulate respirator (for powder handling).Blocks the inhalation of fine crystalline dust, preventing direct introduction of the aminophenol core into the highly vascularized pulmonary system[4].
Body Protection Tyvek® disposable coveralls or a chemically resistant, non-porous lab coat.Prevents dust accumulation on standard woven cotton lab coats, which can lead to delayed, prolonged dermal exposure and sensitization.

Toxicity Pathway & Intervention Mapping

The following diagram illustrates the biochemical pathway of 3-Chloro-4-(methylamino)phenol toxicity and demonstrates exactly where our selected PPE protocols intervene to break the chain of causality.

ToxicityPathway Exposure Exposure to 3-Chloro-4-(methylamino)phenol Dermal Dermal Contact (High Lipophilicity) Exposure->Dermal Inhalation Inhalation (Dust/Aerosols) Exposure->Inhalation Absorption Systemic Circulation Dermal->Absorption Inhalation->Absorption Mechanism Oxidation of Hemoglobin (Fe2+ → Fe3+) Absorption->Mechanism Effect Methemoglobinemia & Tissue Hypoxia Mechanism->Effect PPE_Gloves Intervention: Butyl/Nitrile Gloves & Tyvek Suit PPE_Gloves->Dermal Blocks PPE_Resp Intervention: NIOSH P100 Respirator PPE_Resp->Inhalation Blocks

Fig 1: Toxicity pathway of 3-Chloro-4-(methylamino)phenol and targeted PPE intervention points.

Step-by-Step Operational Workflow

To ensure a self-validating safety system, execute the following protocol when handling the neat (pure) chemical.

Phase 1: Pre-Operation Setup

  • Verify that the laboratory fume hood is operational with a face velocity of at least 80–100 feet per minute (fpm).

  • Clear the workspace of any oxidizing agents (e.g., peroxides, permanganates), as aminophenols are highly reactive and incompatible with oxidizers[1].

  • Don PPE in the following order: Tyvek suit/lab coat, N95/P100 respirator, safety goggles, inner nitrile gloves, and outer butyl rubber gloves.

Phase 2: Weighing and Transfer

  • Place an analytical balance inside the fume hood or a dedicated ventilated balance enclosure. Do not weigh this compound on an open bench.

  • Use an anti-static, grounded spatula to transfer the powder. This prevents the electrostatic dispersion of fine particulates into the air.

  • Weigh the material directly into a pre-tared, sealable reaction vessel (e.g., a septum-capped vial or round-bottom flask).

  • Seal the vessel before removing it from the balance area to prevent transit spills.

Phase 3: Doffing and Decontamination

  • Wipe down the exterior of the sealed reaction vessel with a solvent-dampened wipe (e.g., ethanol or isopropanol) before transferring it to the reaction block.

  • Remove the outer butyl gloves first, turning them inside out to trap any microscopic dust.

  • Wash the inner nitrile gloves with soap and water before removing them, followed by immediate hand washing.

Spill Response and Disposal Plan

Because substituted phenols are highly toxic to aquatic life with long-lasting environmental effects[4], strict disposal protocols are mandatory.

Immediate Spill Response (Solid Powder):

  • Isolate: Evacuate personnel from the immediate area (minimum 25-meter isolation distance for bulk spills)[1].

  • Suppress Dust: Do not dry sweep. Lightly dampen the spilled powder with water or an inert solvent to suppress aerosolization[1].

  • Collect: Use chemically inert absorbent pads or damp paper towels to pick up the material.

  • Decontaminate: Wash the affected surface thoroughly with a strong soap and water solution, as the lipophilic nature of the chemical makes plain water ineffective[1].

Waste Disposal:

  • Segregation: Collect all contaminated wipes, gloves, and residual chemicals in a vapor-tight, clearly labeled hazardous waste container.

  • Classification: Do not flush any residue down the drain. The waste must be handled as EPA-regulated hazardous waste (Toxic/Corrosive) and incinerated by a licensed environmental disposal contractor.

References

  • Methemoglobinemia: Background, Pathophysiology, Etiology - Medscape Reference. Available at:[Link]

  • Two Cases of Methemoglobinemia Induced by the Exposure to Nitrobenzene and Aniline - National Institutes of Health (PMC). Available at:[Link]

Sources

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